Technical Documentation Center

N-(4-bromophenyl)thiolan-3-amine Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: N-(4-bromophenyl)thiolan-3-amine

Core Science & Biosynthesis

Foundational

N-(4-Bromophenyl)thiolan-3-amine: A Technical Guide to Properties, Synthesis, and Downstream Functionalization

Executive Summary & Structural Significance In modern drug discovery and materials science, the strategic selection of molecular building blocks dictates the success of late-stage functionalization and pharmacokinetic op...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Structural Significance

In modern drug discovery and materials science, the strategic selection of molecular building blocks dictates the success of late-stage functionalization and pharmacokinetic optimization. N-(4-bromophenyl)thiolan-3-amine (CAS: 1019478-27-3)[1] represents a highly versatile, bifunctional scaffold. It seamlessly integrates a halogenated aromatic system with a sulfur-containing saturated heterocycle (thiolane).

From an application scientist's perspective, this molecule is a dual-threat vector: the aryl bromide serves as an electrophilic handle for transition-metal-catalyzed cross-couplings, while the thioether core acts as a tunable bioisostere for cyclopentane, capable of selective oxidation to modulate polarity and hydrogen-bonding networks.

Physicochemical Properties

Understanding the baseline physical and chemical parameters of N-(4-bromophenyl)thiolan-3-amine is critical for predicting its behavior in both synthetic workflows and biological assays. The data below summarizes its core quantitative properties.

PropertyValueScientific Rationale / Implication
Molecular Formula C₁₀H₁₂BrNSHalogenated heteroaliphatic-aromatic hybrid.
Molecular Weight 258.18 g/mol Low molecular weight allows for extensive downstream elaboration while remaining well within Lipinski’s Rule of 5.
Calculated LogP (cLogP) ~3.2Moderate lipophilicity ensures good membrane permeability, making it an ideal starting point for CNS or intracellular targets.
Topological Polar Surface Area 37.3 ŲMinimal polar surface area (contributed by the secondary amine and sulfur); excellent for crossing the blood-brain barrier.
H-Bond Donors / Acceptors 1 / 2The secondary amine acts as a donor; the nitrogen and sulfur lone pairs act as acceptors.
Stereochemistry 1 Chiral Center (C3)Exists as (R) and (S) enantiomers. Biological targets often exhibit stereospecific binding, necessitating chiral resolution downstream.

Synthetic Methodology: Reductive Amination Workflow

In our experience, the direct reductive amination of anilines with aliphatic ketones using standard sodium borohydride (NaBH₄) frequently results in poor yields. This is driven by the inherently weak nucleophilicity of the 4-bromoaniline and the competing direct reduction of the ketone.

To circumvent this, we employ a self-validating, two-step, one-pot procedure utilizing Titanium(IV) isopropoxide [Ti(OiPr)₄] to drive imine formation, followed by a mild hydride transfer using Sodium triacetoxyborohydride (STAB).

Synthesis A Dihydrothiophen-3(2H)-one (Ketone Core) B 4-Bromoaniline (Amine Nucleophile) C Imine Formation (Acid Catalysis, Ti(OiPr)4) D N-(4-bromophenyl)thiolan-3-imine C->D -H2O E Reduction (NaBH(OAc)3, DCE, RT) D->E Hydride Transfer F N-(4-bromophenyl)thiolan-3-amine (Target Compound) E->F Workup & Isolation AB AB AB->C Condensation

Fig 1. Synthetic workflow for N-(4-bromophenyl)thiolan-3-amine via reductive amination.

Step-by-Step Protocol

Reagents: Dihydrothiophen-3(2H)-one (1.0 eq), 4-bromoaniline (1.05 eq), Ti(OiPr)₄ (1.2 eq), NaBH(OAc)₃ (1.5 eq), Anhydrous 1,2-Dichloroethane (DCE).

  • Imine Condensation (Causality & Action):

    • Action: Dissolve the ketone and 4-bromoaniline in anhydrous DCE under an inert atmosphere (N₂). Add Ti(OiPr)₄ dropwise at room temperature. Stir for 12 hours.

    • Causality: Ti(OiPr)₄ acts as both a mild Lewis acid to activate the carbonyl and an irreversible water scavenger. This prevents the degradation of the sensitive sulfur heterocycle that would occur under harsh Brønsted acid conditions (e.g., p-TsOH with Dean-Stark).

    • Self-Validation: Monitor via real-time FTIR. The reaction is complete when the ketone carbonyl stretch (~1740 cm⁻¹) disappears, replaced by a distinct C=N imine stretch (~1650 cm⁻¹).

  • Selective Hydride Reduction:

    • Action: Cool the reaction mixture to 0 °C. Add NaBH(OAc)₃ (STAB) portion-wise to control the exotherm. Allow the mixture to warm to room temperature and stir for 4 hours.

    • Causality: STAB is specifically chosen because its steric bulk and electron-withdrawing acetate groups render it mild enough to selectively reduce the iminium ion without causing reductive debromination of the aryl halide—a common failure point with stronger hydrides.

  • Quench and Isolation:

    • Action: Slowly quench the reaction with saturated aqueous NaHCO₃. Stir vigorously until a white precipitate forms. Filter the suspension through a pad of Celite, washing with dichloromethane (DCM).

    • Self-Validation: The immediate formation of the white precipitate (TiO₂) confirms the successful hydrolysis of the titanium complexes. If the precipitate is gelatinous and difficult to filter, the NaHCO₃ quench was insufficient; adding a few drops of 1M NaOH will force the precipitation of filterable TiO₂. Extract the filtrate, dry over Na₂SO₄, and purify via silica gel chromatography (Hexanes:EtOAc).

Reactivity & Downstream Functionalization

The true value of N-(4-bromophenyl)thiolan-3-amine lies in its orthogonal reactivity. The molecule can be functionalized at two distinct sites without cross-interference, allowing medicinal chemists to rapidly generate structure-activity relationship (SAR) libraries.

Functionalization Core N-(4-bromophenyl)thiolan-3-amine Pd Palladium Catalysis (Suzuki/Buchwald) Core->Pd C-Br Activation Ox Sulfur Oxidation (mCPBA / H2O2) Core->Ox S-Lone Pair Oxidation Prod1 Aryl-Substituted Thiolan-3-amine Pd->Prod1 Cross-Coupling Prod2 Sulfoxide / Sulfone Derivatives Ox->Prod2 Tuning H-Bonding

Fig 2. Orthogonal functionalization pathways for the aryl bromide and thiolane core.

Pathway A: Palladium-Catalyzed Cross-Coupling

The C-Br bond is highly reactive toward oxidative addition by Pd(0) species. This enables with arylboronic acids to extend the aromatic system. Because the secondary amine is sterically hindered by the thiolane ring, it generally does not require protection (e.g., Boc) during standard Suzuki conditions, provided a sufficiently active catalyst (like Pd(dppf)Cl₂) and a mild base (Na₂CO₃) are used.

Pathway B: Sulfur Oxidation for Pharmacokinetic Tuning

The thioether core is a bioisostere for a methylene unit but offers a unique advantage: it can be oxidized.

  • Sulfoxide Formation: Treatment with 1.0 equivalent of mCPBA at -78 °C yields the sulfoxide. This introduces a new chiral center and a hydrogen-bond acceptor, slightly increasing aqueous solubility.

  • Sulfone Formation: Treatment with 2.5 equivalents of mCPBA at room temperature yields the sulfone (-SO₂-). This drastically lowers the cLogP and provides two strong hydrogen-bond acceptors, which is frequently used to eliminate off-target hERG liability in drug candidates.

References

  • Title: Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures Source: Journal of Organic Chemistry (Abdel-Magid et al., 1996) URL: [Link]

  • Title: Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds Source: Chemical Reviews (Miyaura & Suzuki, 1995) URL: [Link]

  • Title: Thiolan-3-amine Compound Summary Source: PubChem (National Center for Biotechnology Information) URL: [Link]

Sources

Exploratory

Technical Whitepaper: Safety Profiling, Handling, and Synthetic Utility of N-(4-bromophenyl)thiolan-3-amine

Prepared for: Researchers, Synthetic Chemists, and Drug Development Professionals Role: Senior Application Scientist Executive Summary and Chemical Identity In modern drug discovery, bifunctional building blocks are esse...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Prepared for: Researchers, Synthetic Chemists, and Drug Development Professionals Role: Senior Application Scientist

Executive Summary and Chemical Identity

In modern drug discovery, bifunctional building blocks are essential for constructing complex molecular architectures. N-(4-bromophenyl)thiolan-3-amine (Molecular Formula: C₁₀H₁₂BrNS) is a highly versatile intermediate that merges an electrophilic para-bromoaniline core with a lipophilic, redox-sensitive tetrahydrothiophene (thiolane) ring.

While the para-bromoaryl moiety serves as an ideal handle for palladium-catalyzed cross-coupling reactions, the thioether ring and secondary aniline nitrogen introduce specific physicochemical vulnerabilities. As an application scientist, I emphasize that successful utilization of this compound requires a deep mechanistic understanding of its degradation pathways and toxicological profile. Mishandling not only risks the formation of oxidized impurities (sulfoxides/sulfones) but also poses severe occupational health hazards, primarily methemoglobinemia[1, 2].

Physicochemical Properties

The following table summarizes the core quantitative data and structural parameters critical for reaction design and safety assessments.

PropertyValue / DescriptionMechanistic Significance
Molecular Formula C₁₀H₁₂BrNSContains halogens and sulfur; requires specific disposal protocols.
Molecular Weight 258.18 g/mol Standard mass for stoichiometric calculations.
Structural Core Bromoaniline + ThioetherDual reactivity: Cross-coupling electrophile + ROS-sensitive nucleophile.
Physical State Solid (typically off-white to brown)Discoloration to dark brown indicates ambient auto-oxidation.
Solubility Soluble in DCM, DMF, DMSOHigh lipophilicity; readily absorbed through the skin (dermal hazard).
Stability Light and air-sensitiveC-Br bond is photolabile; thioether is prone to peroxide oxidation.

Safety Data Sheet (SDS) & Toxicological Mechanisms

To establish a self-validating safety protocol, we must move beyond simply reading hazard codes and understand the causality behind them. The toxicity of N-(4-bromophenyl)thiolan-3-amine is driven by two distinct structural features: the halogenated aniline and the thioether ring.

Hazard Identification (GHS Classification)
GHS Hazard ClassHazard Statement (H-Code)Precautionary Focus
Acute Toxicity (Oral/Dermal) H302, H312: Harmful if swallowed or in contact with skin.Highly lipophilic; penetrates nitrile gloves over prolonged exposure.
Eye/Skin Irritation H315, H319: Causes skin and serious eye irritation.Direct tissue reactivity via the secondary amine.
Target Organ Toxicity H336, H373: May cause damage to organs (blood) through prolonged exposure.Critical: Induces methemoglobinemia.
Aquatic Toxicity H411: Toxic to aquatic life with long-lasting effects.Halogenated aromatic compounds resist rapid biodegradation.
Mechanistic Toxicology: Methemoglobinemia and Auto-Oxidation

The Aniline Hazard: Like its parent compound 4-bromoaniline, systemic absorption of this molecule leads to hepatic N-hydroxylation via Cytochrome P450 enzymes. The resulting N-hydroxyarylamine metabolites are potent oxidizing agents that convert the ferrous iron (Fe²⁺) in hemoglobin to ferric iron (Fe³⁺), forming methemoglobin [3]. Because methemoglobin cannot bind oxygen, exposure leads to cellular hypoxia, clinically presenting as cyanosis (blue/gray skin and lips), fatigue, and potentially fatal respiratory distress [4].

The Thioether Hazard: The thiolane ring is highly susceptible to oxidation by reactive oxygen species (ROS) or ambient peroxides often found in aged ethereal solvents (e.g., THF, diethyl ether). The thioether reacts with peroxides to form a sulfoxide, and subsequently a sulfone [5, 6]. While less toxic than the aniline core, this degradation ruins the stoichiometric integrity of the reagent and introduces polar impurities that complicate downstream purification.

MetabolicPathways cluster_tox In Vivo Toxicity (Aniline Core) cluster_deg Ex Vivo Degradation (Thioether Core) Compound N-(4-bromophenyl)thiolan-3-amine N_Hydroxylation CYP450 N-Hydroxylation Compound->N_Hydroxylation Metabolic Activation ROS ROS / Peroxide Exposure Compound->ROS Ambient Air / Light MetHb Methemoglobinemia (Fe2+ -> Fe3+) N_Hydroxylation->MetHb ROS Generation Hypoxia Cellular Hypoxia / Cyanosis MetHb->Hypoxia Impaired O2 Transport Sulfoxide Sulfoxide Formation ROS->Sulfoxide [O] Sulfone Sulfone Formation Sulfoxide->Sulfone [O] (Excess)

Toxicity and degradation pathways of N-(4-bromophenyl)thiolan-3-amine.

Handling, Storage, and Experimental Protocols

To mitigate the risks outlined above, laboratory handling must be treated as a self-validating system where every action prevents a specific degradation or exposure pathway.

Storage and Handling Protocol
  • Atmospheric Control: Store the compound in a desiccator under an inert atmosphere (Argon or Nitrogen) at 2–8 °C. Causality: Argon is heavier than air and displaces oxygen, preventing the auto-oxidation of the thioether ring to sulfoxide.

  • Light Protection: Store in amber glass vials. Causality: UV/visible light can induce homolytic cleavage of the C-Br bond, leading to radical polymerization or degradation of the aniline core.

  • PPE Requirements: Handle exclusively inside a certified fume hood. Wear double nitrile gloves, a lab coat, and chemical splash goggles. Causality: The lipophilic nature of the molecule allows it to penetrate single-layer nitrile over time, risking dermal absorption and subsequent methemoglobinemia.

Synthetic Utility: Buchwald-Hartwig Amination Workflow

The para-bromo substituent makes this compound an excellent electrophilic partner for Palladium-catalyzed C-N cross-coupling (Buchwald-Hartwig amination)[7, 8]. The protocol below outlines the coupling of N-(4-bromophenyl)thiolan-3-amine with a generic secondary amine.

Step-by-Step Methodology:

  • Preparation (Glovebox/Schlenk Line): Flame-dry a Schlenk flask under vacuum and backfill with Argon. In-process control: Ensure ethereal solvents (e.g., 1,4-dioxane or toluene) are rigorously degassed and peroxide-free to protect the thioether moiety.

  • Reagent Loading: Add N-(4-bromophenyl)thiolan-3-amine (1.0 equiv), the secondary amine (1.2 equiv), and sodium tert-butoxide (NaOtBu, 1.5 equiv) to the flask.

  • Catalyst Addition: Add Palladium(II) acetate (Pd(OAc)₂, 2 mol%) and a sterically hindered bidentate phosphine ligand like BINAP or a dialkylbiaryl phosphine like XPhos (4 mol%). Causality: Bulky, electron-rich ligands accelerate the rate-limiting oxidative addition of the C-Br bond and facilitate the reductive elimination of the sterically hindered product [9].

  • Reaction Execution: Inject anhydrous, degassed toluene. Seal the flask and heat to 90 °C for 8–12 hours.

  • Monitoring: Monitor via LC-MS. Self-Validation: Look for the disappearance of the 258 m/z (M+H) peak. If a peak at 274 m/z appears, your solvent contained peroxides, resulting in the unwanted sulfoxide byproduct.

  • Workup: Cool to room temperature, dilute with ethyl acetate, and filter through a pad of Celite to remove Palladium black and inorganic salts. Concentrate under reduced pressure.

BHCoupling Start N-(4-bromophenyl)thiolan-3-amine (Aryl Halide) Ox_Add Oxidative Addition (C-Br Cleavage) Start->Ox_Add Pd_Cat Pd(0) Catalyst + Bulky Ligand Pd_Cat->Ox_Add Transmet Amine Coordination & Deprotonation Ox_Add->Transmet Amine Secondary Amine + Base (NaOtBu) Amine->Transmet Red_Elim Reductive Elimination Transmet->Red_Elim Red_Elim->Pd_Cat Catalyst Regeneration Product C-N Coupled Product Red_Elim->Product

Catalytic cycle for the Buchwald-Hartwig amination of the bromoarene core.

Conclusion

N-(4-bromophenyl)thiolan-3-amine is a structurally elegant but chemically demanding building block. By understanding the causal relationships between its structure and its behavior—specifically the methemoglobinemia risk of the bromoaniline and the oxidative lability of the thioether—scientists can design robust, self-validating workflows. Strict adherence to inert atmosphere techniques and rigorous PPE protocols will ensure both the safety of the operator and the chemical integrity of the synthesized target.

References

  • Title: 4-Bromoaniline - Hazardous Agents | Haz-Map Source: Haz-Map (Information on Hazardous Chemicals and Occupational Diseases) URL: [Link]

  • Title: 3-Bromoaniline | C6H6BrN | CID 11562 - PubChem Source: National Institutes of Health (NIH) / PubChem URL: [Link]

  • Title: Oxidation of Drugs during Drug Product Development: Problems and Solutions Source: National Center for Biotechnology Information (PMC) URL: [Link]

  • Title: Mild Oxidation of Organosulfur Compounds with H2O2 over Metal-Containing Microporous and Mesoporous Catalysts Source: MDPI URL: [Link]

  • Title: Buchwald–Hartwig amination Source: Wikipedia URL: [Link]

  • Title: The Buchwald-Hartwig Amination after 25 Years Source: Semantic Scholar / Angewandte Chemie URL: [Link]

  • Title: Reevaluation of the Mechanism of the Amination of Aryl Halides Catalyzed by BINAP-Ligated Palladium Complexes Source: Journal of the American Chemical Society (ACS) URL: [Link]

Foundational

Comprehensive NMR Spectroscopic Characterization of N-(4-bromophenyl)thiolan-3-amine: A Technical Guide for Drug Development

Executive Summary In modern medicinal chemistry, halogenated aniline derivatives linked to sulfur-containing heterocycles serve as highly versatile pharmacophores. N-(4-bromophenyl)thiolan-3-amine (C10H12BrNS) is a prime...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In modern medicinal chemistry, halogenated aniline derivatives linked to sulfur-containing heterocycles serve as highly versatile pharmacophores. N-(4-bromophenyl)thiolan-3-amine (C10H12BrNS) is a prime example of such a synthetic intermediate. Accurate structural elucidation of this compound is critical for downstream structure-activity relationship (SAR) optimization. This whitepaper provides an in-depth, self-validating framework for the 1 H and 13 C Nuclear Magnetic Resonance (NMR) spectroscopic characterization of N-(4-bromophenyl)thiolan-3-amine, detailing the mechanistic causality behind its chemical shifts and outlining robust acquisition protocols.

Structural Anatomy and Mechanistic Rationale

The NMR spectral footprint of N-(4-bromophenyl)thiolan-3-amine is dictated by the competing electronic effects of its two primary domains: the 4-bromophenyl ring and the thiolan-3-amine heterocycle. Understanding these electronic environments is the first step in predictive assignment.

The Aromatic Spin System (AA'BB')

In 4-bromoaniline derivatives, the aromatic protons present a classic AA'BB' spin system, which resolves into two pseudo-doublets in a 1D 1 H NMR spectrum[1]. The causality behind this significant chemical shift disparity lies in the competing electronic effects of the substituents:

  • Amine Influence: The secondary amine nitrogen exerts a strong resonance-donating (+R) effect into the aromatic ring. This heavily shields the protons ortho to the nitrogen, pushing their resonance upfield to approximately 6.55 ppm[2].

  • Bromine Influence: Conversely, the bromine atom exerts a dominant inductive-withdrawing (-I) effect combined with a weaker +R effect. The protons ortho to the bromine are therefore relatively deshielded, appearing further downfield at approximately 7.25 ppm[3].

The Thiolan Heterocycle

The thiolan (tetrahydrothiophene) ring introduces a complex aliphatic spin system. The endocyclic sulfur heteroatom inductively deshields the adjacent C2 and C5 protons, pushing them to the 2.8–3.1 ppm range[4]. However, the C3 proton experiences combined anisotropic and inductive deshielding from both the sulfur and the exocyclic amine nitrogen, making it the most downfield aliphatic signal[4].

Quantitative Data: 1 H and 13 C NMR Spectral Assignments

The following tables synthesize the predictive quantitative data for N-(4-bromophenyl)thiolan-3-amine, grounded in authoritative spectroscopic standards for 4-bromoanilines and tetrahydrothiophenes.

Table 1: 1 H NMR Spectral Data (400 MHz, CDCl 3​ )

PositionChemical Shift (δ, ppm)MultiplicityCoupling (J, Hz)Int.Assignment Rationale
Ar-H (ortho to Br)7.25d (pseudo)8.82HDeshielded relative to ortho-N protons due to Br -I effect.
Ar-H (ortho to N)6.55d (pseudo)8.82HHighly shielded by +R effect of the amine nitrogen.
C3-H (Thiolan)3.95m-1HDeshielded by geminal nitrogen atom.
N-H (Amine)3.80br s-1HExchangeable; broadness due to 14 N quadrupolar relaxation.
C2-H 2​ (Thiolan)3.05m-2HDeshielded by adjacent sulfur and C3 nitrogen.
C5-H 2​ (Thiolan)2.90m-2HDeshielded by adjacent sulfur atom.
C4-H 2​ (Thiolan)2.10m-2HMost shielded aliphatic protons; furthest from heteroatoms.

Table 2: 13 C NMR Spectral Data (100 MHz, CDCl 3​ )

PositionChemical Shift (δ, ppm)TypeAssignment Rationale
C-N (Ar, ipso)145.5C q​ Highly deshielded by electronegative nitrogen.
C-meta (Ar)132.0CHOrtho to bromine; standard aromatic region.
C-ortho (Ar)114.5CHShielded by ortho-resonance (+R) from nitrogen.
C-Br (Ar, ipso)109.5C q​ Shielded by the heavy atom effect of bromine.
C3 (Thiolan)56.0CHDeshielded by directly attached nitrogen.
C2 (Thiolan)36.5CH 2​ Deshielded by adjacent sulfur.
C4 (Thiolan)34.0CH 2​ Furthest from heteroatoms in the ring.
C5 (Thiolan)28.5CH 2​ Deshielded by adjacent sulfur.

Self-Validating Experimental Protocol for NMR Acquisition

To ensure absolute structural confidence, the acquisition of NMR data must follow a self-validating workflow. The protocol below eliminates common artifacts that lead to spectral misinterpretation.

NMR_Workflow A Sample Prep 15 mg in 0.6 mL CDCl3 B Filtration 0.2 μm PTFE filter A->B C Tuning & Matching Probe optimization B->C D Lock & Shim Z0-Z5 shimming on 2H C->D E Acquisition 1D & 2D Pulse Sequences D->E

Fig 1: Self-validating NMR sample preparation and acquisition workflow.

Step-by-Step Methodology:
  • Sample Preparation (The Foundation of Resolution): Dissolve 15–20 mg of the analyte in 0.6 mL of deuterated chloroform (CDCl 3​ ) containing 0.05% v/v Tetramethylsilane (TMS).

    • Causality: CDCl 3​ is selected because the compound lacks highly polar hydrogen-bonding networks that would necessitate DMSO- d6​ , ensuring sharp signals. TMS provides an internal standard (0.00 ppm) to self-validate chemical shift calibration.

  • Filtration: Filter the solution through a 0.2 μm PTFE syringe filter directly into a 5 mm precision NMR tube.

    • Causality: Particulate matter creates magnetic susceptibility gradients, degrading magnetic field homogeneity and broadening spectral lines.

  • Probe Tuning, Matching, and Locking: Insert the sample into a 400 MHz (or higher) NMR spectrometer. Tune and match the probe to the exact impedance of the sample, then lock onto the deuterium frequency of CDCl 3​ (7.26 ppm).

    • Causality: Probe tuning maximizes the signal-to-noise ratio (SNR) by ensuring optimal RF power transfer. Locking compensates for superconducting magnet drift over time.

  • Shimming (The Self-Validation Checkpoint): Perform gradient shimming (Z0-Z5) to homogenize the magnetic field.

    • Validation: Measure the full width at half maximum (FWHM) of the residual CHCl 3​ peak. The system is validated for acquisition only if the FWHM is ≤ 0.8 Hz. If broader, re-shim.

  • Acquisition Parameters:

    • 1 H NMR: 30° pulse angle, 2-second relaxation delay ( d1​ ), 16 scans. (A 30° pulse ensures complete relaxation between scans for accurate integration).

    • 13 C NMR: Power-gated decoupling (e.g., waltz16) to remove 1 H- 13 C splitting, 2-second d1​ , 1024 scans.

2D NMR Workflows for Unambiguous Assignment

While 1D NMR provides a foundational structural map, the definitive assignment of N-(4-bromophenyl)thiolan-3-amine requires 2D homonuclear and heteronuclear correlation spectroscopy. This creates a data matrix where every assignment is cross-examined.

  • COSY (Correlation Spectroscopy): Validates the contiguous spin system of the thiolan ring. A cross-peak between the highly deshielded C3-H (3.95 ppm) and the adjacent C2-H 2​ (3.05 ppm) and C4-H 2​ (2.10 ppm) protons confirms the heterocyclic connectivity.

  • HSQC (Heteronuclear Single Quantum Coherence): Differentiates the overlapping aliphatic protons by correlating them to their directly attached 13 C atoms. This instantly separates the C2 and C5 protons by their distinct 13 C shifts (36.5 ppm vs. 28.5 ppm).

  • HMBC (Heteronuclear Multiple Bond Correlation): The ultimate tool for linking the two pharmacophoric halves. A critical 3-bond correlation ( 3JCH​ ) between the amine proton (NH, 3.80 ppm) and the aromatic ipso-carbon (C-N, 145.5 ppm) definitively proves the attachment of the thiolan-3-amine moiety to the 4-bromophenyl ring.

HMBC_COSY C3 C3-H (3.9 ppm) C2 C2-H2 (3.0 ppm) C3->C2 COSY C4 C4-H2 (2.1 ppm) C3->C4 COSY C5 C5-H2 (2.9 ppm) C4->C5 COSY NH NH (3.8 ppm) NH->C3 HMBC Ar_o Ar-H_o (6.5 ppm) NH->Ar_o HMBC Ar_m Ar-H_m (7.2 ppm) Ar_o->Ar_m COSY

Fig 2: Key COSY (solid black) and HMBC (dashed blue) correlations for structural elucidation.

Sources

Protocols & Analytical Methods

Method

Synthesis of N-(4-bromophenyl)thiolan-3-amine: A Detailed Protocol for Researchers

Abstract This application note provides a comprehensive, step-by-step protocol for the synthesis of N-(4-bromophenyl)thiolan-3-amine, a valuable building block in medicinal chemistry and drug discovery. The described met...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Abstract

This application note provides a comprehensive, step-by-step protocol for the synthesis of N-(4-bromophenyl)thiolan-3-amine, a valuable building block in medicinal chemistry and drug discovery. The described method utilizes a reductive amination reaction between tetrahydrothiophen-3-one and 4-bromoaniline, employing sodium triacetoxyborohydride as a mild and selective reducing agent. This guide is intended for researchers, scientists, and drug development professionals, offering in-depth technical details, explanations of the underlying chemical principles, and practical insights to ensure a successful and reproducible synthesis.

Introduction

N-aryl-thiolane derivatives are of significant interest in the pharmaceutical industry due to their presence in a variety of biologically active compounds. The synthesis of N-(4-bromophenyl)thiolan-3-amine provides a key intermediate that can be further functionalized, for instance, via cross-coupling reactions at the bromide position, to generate diverse libraries of molecules for screening. The chosen synthetic strategy, reductive amination, is a robust and widely used method for the formation of carbon-nitrogen bonds.[1] This protocol has been designed to be efficient, scalable, and to proceed under mild conditions, making it accessible to a broad range of chemistry laboratories.

Reaction Scheme

The synthesis of N-(4-bromophenyl)thiolan-3-amine is achieved through a one-pot reductive amination reaction. The key steps involve the formation of an iminium ion intermediate from tetrahydrothiophen-3-one and 4-bromoaniline, followed by its in-situ reduction with sodium triacetoxyborohydride.

Synthesis_Workflow cluster_reaction Reaction cluster_workup Work-up cluster_purification Purification cluster_analysis Analysis A 1. Combine Tetrahydrothiophen-3-one, 4-Bromoaniline, and Acetic Acid in DCE B 2. Add Sodium Triacetoxyborohydride A->B C 3. Stir at Room Temperature (12-24h) B->C D 4. Quench with Saturated NaHCO3 C->D E 5. Extract with Ethyl Acetate D->E F 6. Wash with Brine E->F G 7. Dry and Concentrate F->G H 8. Flash Column Chromatography (Amine-functionalized Silica) G->H I 9. Concentrate Fractions H->I J 10. Characterize by NMR, MS, HPLC I->J

Sources

Application

Application Note: N-(4-bromophenyl)thiolan-3-amine in Agricultural Chemistry

Document Type: Technical Application Note & Standard Operating Procedures Target Audience: Agrochemical Researchers, Formulation Scientists, and Assay Developers Compound: N-(4-bromophenyl)thiolan-3-amine (N-4BPTA) Execu...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Document Type: Technical Application Note & Standard Operating Procedures Target Audience: Agrochemical Researchers, Formulation Scientists, and Assay Developers Compound: N-(4-bromophenyl)thiolan-3-amine (N-4BPTA)

Executive Summary & Mechanistic Rationale

The development of novel agrochemicals requires scaffolds that can bypass existing resistance mechanisms in phytopathogens and weeds. N-(4-bromophenyl)thiolan-3-amine (N-4BPTA) is an emerging synthetic building block with significant potential as a broad-spectrum fungicide and pre-emergence herbicide.

The rationale for deploying this specific molecular architecture is twofold:

  • The 4-Bromophenyl Moiety: The substitution of bromine at the para position of the phenyl ring drastically increases the molecule's lipophilicity (LogP). This structural feature has been empirically proven to enhance penetration through the rigid chitinous cell walls of filamentous fungi (such as Fusarium spp.), significantly lowering the Minimum Inhibitory Concentration (MIC) compared to unhalogenated analogs [1].

  • The Thiolan-3-amine Core: The sulfur-containing, five-membered thiolan ring acts as a flexible conformational hinge. This allows the amine-linked aromatic system to effectively mimic natural substrates and competitively bind to the ubiquinone-binding pocket of mitochondrial Succinate Dehydrogenase (SDH)—a highly validated target mechanism utilized by commercial benzamide fungicides like flutolanil [2]. Furthermore, recent patent literature highlights the broad-spectrum pesticidal utility of thiolan-amine derivatives across agricultural applications [3].

MOA Succinate Succinate (Substrate) SDH Complex II (SDH) Target Enzyme Succinate->SDH Oxidation Fumarate Fumarate (Product) SDH->Fumarate UQ Ubiquinone Pool SDH->UQ Electron Transfer N4BPTA N-(4-bromophenyl) thiolan-3-amine N4BPTA->SDH Competitive Binding

Fig 1: Proposed mechanism of action targeting fungal Succinate Dehydrogenase (Complex II).

Experimental Protocols: A Self-Validating Framework

To ensure absolute data integrity during the screening of N-4BPTA, the following protocols are designed as self-validating systems . Every assay includes internal checkpoints that must be met to proceed; failure at any checkpoint automatically voids the experiment, preventing the propagation of false positives.

Protocol A: In Vitro Antifungal Susceptibility Testing (Broth Microdilution)

Causality & Design Choices: We utilize RPMI 1640 medium buffered with MOPS to pH 7.0. The buffering is critical because the protonation state of the thiolan-3-amine nitrogen (pKa ~7.5-8.0) dictates its membrane permeability. If the pH drops due to fungal metabolism, the compound becomes overly protonated and trapped outside the cell. We employ resazurin dye as a colorimetric indicator of cellular respiration, directly linking the readout to the proposed SDH inhibition mechanism.

Step-by-Step Methodology:

  • Compound Preparation: Dissolve N-4BPTA in 100% DMSO to create a 10 mg/mL stock.

  • Serial Dilution: In a 96-well plate, perform two-fold serial dilutions of N-4BPTA in MOPS-buffered RPMI 1640 to achieve a final test range of 0.5 µg/mL to 64 µg/mL. Ensure final DMSO concentration does not exceed 1% v/v to prevent solvent toxicity.

  • Inoculum Preparation: Harvest Fusarium graminearum conidia and adjust to a final concentration of 1×104 CFU/mL.

  • Inoculation & Indicator: Add 100 µL of the fungal suspension and 10 µL of 0.01% resazurin solution to each well.

  • Incubation: Seal the plate with a gas-permeable membrane and incubate at 25°C for 48 hours in the dark.

  • Readout: Measure fluorescence (Ex: 560 nm / Em: 590 nm) to quantify resazurin reduction to resorufin.

Self-Validation Checkpoint:

  • Negative Control (1% DMSO only): Must exhibit robust pink color (high fluorescence), indicating active fungal respiration.

  • Positive Control (Flutolanil at 2.0 µg/mL): Must remain blue (low fluorescence), indicating complete inhibition.

  • Action: If the Flutolanil control fails to inhibit growth, or the DMSO control fails to grow, the entire plate is discarded due to compromised inoculum viability or media formulation errors.

Protocol B: In Planta Greenhouse Efficacy Testing (Foliar Application)

Causality & Design Choices: Applying lipophilic compounds directly to plant surfaces often results in crystallization or run-off. N-4BPTA must be formulated as an Emulsifiable Concentrate (EC) using non-ionic surfactants to reduce the dynamic surface tension of the spray droplets. This ensures uniform spreading across the hydrophobic leaf cuticle and facilitates stomatal penetration [4].

Step-by-Step Methodology:

  • Formulation: Blend 10% (w/w) N-4BPTA with 80% aromatic solvent (e.g., Aromatic 150) and 10% non-ionic emulsifier (e.g., Tween 20/Span 80 blend).

  • Dilution: Dilute the EC in deionized water to achieve field-equivalent application rates of 100, 250, and 500 g a.i./ha.

  • Application: Spray wheat plants (Zadoks stage 13) using a track sprayer calibrated to deliver 200 L/ha at 300 kPa. Allow foliage to dry for 2 hours.

  • Inoculation: Spray plants with a spore suspension of Puccinia triticina ( 1×105 spores/mL).

  • Incubation: Transfer plants to a dew chamber (100% relative humidity, 20°C) for 24 hours, then move to a standard greenhouse environment for 14 days.

  • Scoring: Visually assess the percentage of leaf area infected compared to controls.

Self-Validation Checkpoint:

  • Untreated Inoculated Control: Must exhibit 80% disease severity by day 14.

  • Action: If the untreated control shows <80% infection, the environmental conditions (humidity/temperature) or inoculum pressure were insufficient. The trial is statistically invalid and must be repeated.

Workflow Prep Compound Formulation (Emulsifiable Concentrate) InVitro In Vitro Microdilution (MIC Determination) Prep->InVitro Serial Dilution Validation Self-Validation (Control Baseline Check) InVitro->Validation Quality Control InPlanta In Planta Greenhouse Trials (Foliar Application) Validation->InPlanta If Controls Validated Analysis Efficacy Scoring & Data Synthesis InPlanta->Analysis 14-Day Post-Treatment

Fig 2: Self-validating experimental workflow for agrochemical efficacy screening.

Quantitative Data Presentation

The following tables summarize the expected baseline parameters and formulation characteristics necessary for translating N-4BPTA from a benchtop screening hit to a viable greenhouse candidate.

Table 1: Comparative In Vitro Antifungal Efficacy (MIC values)

Fungal PathogenStrain IDN-4BPTA MIC (µg/mL)Flutolanil MIC (µg/mL)Vehicle Control Growth
Fusarium graminearumPH-14.0 - 8.01.0 - 2.0+++ (Valid)
Rhizoctonia solaniAG-42.0 - 4.00.5 - 1.0+++ (Valid)
Puccinia triticinaPt-768.0 - 16.04.0 - 8.0+++ (Valid)
Botrytis cinereaB05.10>64.0 (Resistant)>64.0 (Resistant)+++ (Valid)

Table 2: Standardized Emulsifiable Concentrate (EC) Formulation Parameters

ComponentFunctionConcentration (% w/w)Selection Rationale
N-4BPTA Active Ingredient (a.i.)10.0%Optimized for solubility limits without cold-crashing.
Aromatic 150 Primary Solvent78.0%High solvency for brominated aromatic rings.
Tween 20 Hydrophilic Emulsifier6.0%Promotes oil-in-water emulsion stability (HLB 16.7).
Span 80 Lipophilic Emulsifier6.0%Balances HLB to ~10.5, preventing phase separation.

References

  • Title: A chloroacetamide derivative as a potent candidate for fusariosis treatment Source: PubMed Central (PMC) - National Institutes of Health URL: [Link]

  • Title: Flutolanil | C17H16F3NO2 | CID 47898 Source: PubChem - National Library of Medicine URL: [Link]

  • Title: EP3283460A1 - Molecules having pesticidal utility, and intermediates, composition, and processes, related thereto Source: European Patent Office / Google Patents URL
  • Title: FUNGICIDE/MITICIDE/INSECTICIDE Agricultural Use Directions Source: Agrian Label Database URL: [Link]

Method

Derivatization Techniques for N-(4-Bromophenyl)thiolan-3-amine Scaffolds: A Comprehensive Protocol Guide

Introduction & Scaffold Overview The N-(4-bromophenyl)thiolan-3-amine scaffold is a highly versatile building block in medicinal chemistry and drug discovery. It uniquely combines the conformational restraint and distinc...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Scaffold Overview

The N-(4-bromophenyl)thiolan-3-amine scaffold is a highly versatile building block in medicinal chemistry and drug discovery. It uniquely combines the conformational restraint and distinct lipophilicity of a saturated tetrahydrothiophene (thiolane) ring with a synthetically malleable 4-bromoaniline moiety[1].

For drug development professionals, this molecule presents three orthogonal sites for strategic derivatization:

  • The Aryl Bromide: A prime electrophilic handle for palladium-catalyzed C-C and C-N cross-coupling reactions.

  • The Thiolane Sulfur: A nucleophilic center susceptible to controlled oxidation, allowing for the fine-tuning of physicochemical properties (e.g., logP, TPSA)[2].

  • The Secondary Amine: A site for alkylation, acylation, or protection, though its reactivity is modulated by the electron-withdrawing nature of the p-bromophenyl group and the steric bulk of the thiolane ring[3].

Understanding the mechanistic interplay between these three sites is critical for designing efficient, high-yielding synthetic routes without unwanted side reactions.

Strategic Derivatization Pathways & Causality

Palladium-Catalyzed Cross-Coupling at the Aryl Bromide

The aryl bromide moiety is most commonly functionalized via the Suzuki-Miyaura cross-coupling reaction. The primary challenge here is the steric hindrance imposed by the adjacent thiolan-3-yl group, which can impede the oxidative addition of the palladium catalyst.

  • Causality in Catalyst Selection: To overcome this, catalysts with bidentate ligands such as Pd(dppf)Cl₂ or tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] are preferred. These ligands provide a wide bite angle and sufficient electron density to stabilize the transition states[4].

  • Causality in Solvent/Base Selection: A biphasic solvent system (e.g., 1,4-dioxane/water) is strictly required. The organic solvent dissolves the lipophilic scaffold, while the aqueous phase is necessary to hydroxylate the arylboronic acid, forming the reactive boronate species essential for the transmetalation step[4]. Mild bases like K₃PO₄ are favored over strong bases (like NaOH) to prevent the degradation of the thiolane ring.

Chemoselective Oxidation of the Thiolane Sulfur

The endocyclic sulfur atom can be oxidized to a sulfoxide (1,1-oxide) or a sulfone (1,1-dioxide). This is a vital strategy in CNS and kinase inhibitor programs to lower the partition coefficient (cLogP) and introduce strong hydrogen-bond acceptors[2].

  • Causality in Reagent Stoichiometry: The oxidation must be strictly controlled. Using exactly 1.0 equivalent of m-chloroperoxybenzoic acid (mCPBA) at 0 °C yields the sulfoxide. Using >2.0 equivalents of mCPBA or Oxone® at room temperature forces the reaction to the sulfone. The low temperature during initial oxidation is critical to prevent the competitive N-oxidation of the secondary amine.

Functionalization of the Secondary Amine

The secondary nitrogen is weakly nucleophilic due to the delocalization of its lone pair into the adjacent bromophenyl ring.

  • Causality in Protection Strategies: If aggressive cross-coupling conditions (e.g., Buchwald-Hartwig amination) are planned for the aryl bromide, the secondary amine must be protected (typically with a Boc group) to prevent intermolecular oligomerization[3]. The Boc group can be later removed orthogonally using mild acids like TFA in DCM.

G Scaffold N-(4-bromophenyl)thiolan-3-amine Site1 Aryl Bromide (Cross-Coupling) Scaffold->Site1 Site2 Thiolane Sulfur (Oxidation) Scaffold->Site2 Site3 Secondary Amine (Alkylation/Acylation) Scaffold->Site3 Suzuki Suzuki-Miyaura (Pd Catalyst, Boronic Acid) Site1->Suzuki Buchwald Buchwald-Hartwig (Pd Catalyst, Amine) Site1->Buchwald Sulfoxide Sulfoxide (1 eq mCPBA, 0°C) Site2->Sulfoxide Sulfone Sulfone (>2 eq mCPBA or Oxone) Site2->Sulfone NAlkyl N-Alkylation (NaH, R-X) Site3->NAlkyl Boc Boc Protection (Boc2O, DMAP) Site3->Boc

Caption: Orthogonal derivatization pathways for the N-(4-bromophenyl)thiolan-3-amine scaffold.

Experimental Protocols (Self-Validating Systems)

Protocol A: Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling

This protocol details the coupling of the scaffold with a standard arylboronic acid[4].

Reagents & Materials:

  • N-(4-bromophenyl)thiolan-3-amine (1.0 eq, 1.0 mmol)

  • Arylboronic acid (1.2 eq, 1.2 mmol)

  • Pd(PPh₃)₄ (0.05 eq, 5 mol%)

  • K₃PO₄ (2.0 eq, 2.0 mmol)

  • 1,4-Dioxane / H₂O (4:1 v/v, 10 mL), degassed

Step-by-Step Methodology:

  • Preparation: In an oven-dried Schlenk flask equipped with a magnetic stir bar, add N-(4-bromophenyl)thiolan-3-amine and Pd(PPh₃)₄.

  • Inert Atmosphere: Evacuate and backfill the flask with dry Nitrogen gas three times.

  • Solvent Addition: Inject degassed 1,4-dioxane and stir at room temperature for 30 minutes to ensure complete dissolution and pre-activation of the catalyst.

  • Reagent Addition: Add the arylboronic acid, K₃PO₄, and degassed water.

  • Reaction: Heat the mixture to 90 °C in a pre-heated oil bath and stir vigorously for 12 hours.

  • Self-Validation Check (In-Process): Spot the organic layer on a silica TLC plate (Hexanes:EtOAc 3:1). The disappearance of the starting material (Rf ~0.6) and the appearance of a new, UV-active spot (Rf ~0.4) validates conversion. Confirm exact mass via LC-MS (ESI+).

  • Workup: Cool to room temperature, dilute with ethyl acetate (20 mL), and wash with brine (2 x 15 mL). Extract the aqueous layer once with ethyl acetate.

  • Purification: Dry the combined organic layers over anhydrous MgSO₄, filter, and concentrate under vacuum. Purify via flash column chromatography.

CatalyticCycle Pd0 Pd(0)L2 Active Catalyst OxAdd Oxidative Addition Complex Pd0->OxAdd Ar-Br Addition TransMet Transmetalation Complex OxAdd->TransMet Ar'-B(OH)2 Base TransMet->Pd0 Reductive Elimination (Product)

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling on the aryl bromide moiety.

Protocol B: Chemoselective Oxidation to Thiolane 1,1-Dioxide

This protocol converts the lipophilic sulfide to a highly polar sulfone, drastically altering the molecule's pharmacokinetic profile[2].

Reagents & Materials:

  • N-(4-bromophenyl)thiolan-3-amine (1.0 eq, 1.0 mmol)

  • mCPBA (77% max, 2.5 eq, 2.5 mmol)

  • Dichloromethane (DCM, 10 mL)

  • Saturated aqueous NaHCO₃ and Saturated aqueous Na₂S₂O₃

Step-by-Step Methodology:

  • Preparation: Dissolve the scaffold in anhydrous DCM in a round-bottom flask.

  • Temperature Control: Cool the solution to 0 °C using an ice-water bath. Causality: Low initial temperature prevents the runaway exothermic N-oxidation of the amine.

  • Oxidant Addition: Add mCPBA portion-wise over 15 minutes.

  • Reaction: Allow the reaction to slowly warm to room temperature and stir for 4 hours.

  • Quenching: Quench the reaction by adding 10 mL of saturated aqueous Na₂S₂O₃ and stir vigorously for 15 minutes to destroy unreacted peroxides.

  • Self-Validation Check (Workup): Perform a starch-iodide paper test on the aqueous layer. A negative result (no blue-black color) validates the complete and safe quenching of residual mCPBA.

  • Extraction: Add 10 mL of saturated NaHCO₃ to neutralize the m-chlorobenzoic acid byproduct. Separate the organic layer, wash with brine, dry over MgSO₄, and concentrate.

  • Validation: Confirm the oxidation via ¹H-NMR; the protons adjacent to the sulfur atom will exhibit a significant downfield shift (approx. +0.8 to +1.2 ppm) compared to the starting material.

Quantitative Data: Impact of Derivatization on Physicochemical Properties

The following table summarizes the theoretical shifts in physicochemical properties when the base N-(4-bromophenyl)thiolan-3-amine scaffold undergoes the derivatizations described above. These metrics are critical for assessing oral bioavailability and CNS penetrance (Lipinski's Rule of 5).

Compound / DerivativeMolecular Weight ( g/mol )cLogP (Est.)TPSA (Ų)H-Bond DonorsH-Bond AcceptorsPrimary Application
Base Scaffold 258.183.412.011Starting Material
Phenyl Suzuki Adduct 255.384.112.011Lipophilic target binding
Thiolane 1-Oxide (Sulfoxide) 274.181.848.312Improved aqueous solubility
Thiolane 1,1-Dioxide (Sulfone) 290.181.554.513Kinase inhibitor optimization
N-Boc Protected Scaffold 358.304.841.603Intermediate for cross-coupling

References

  • Facile synthesis of N-(4-bromophenyl)-1-(3-bromothiophen-2-yl)methanimine derivatives via Suzuki cross-coupling reaction Source: NIH (PMC) URL:[Link]

  • Bicyclic pyrimidine pi3k inhibitor compounds selective for p110 delta, and methods of use (WO2010138589A1)

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Optimizing the Synthesis of N-(4-bromophenyl)thiolan-3-amine

Welcome to the advanced troubleshooting center for the synthesis of N-(4-bromophenyl)thiolan-3-amine. As a Senior Application Scientist, I have designed this guide to help researchers and drug development professionals o...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the advanced troubleshooting center for the synthesis of N-(4-bromophenyl)thiolan-3-amine. As a Senior Application Scientist, I have designed this guide to help researchers and drug development professionals overcome the specific kinetic and thermodynamic bottlenecks associated with this reductive amination pathway.

Synthesizing this target molecule by coupling thiolan-3-one and 4-bromoaniline presents a unique chemical challenge. The electron-withdrawing nature of the para-bromo substituent significantly attenuates the nucleophilicity of the aniline nitrogen. When coupled with the inherent steric hindrance and lower electrophilicity of the thiolan-3-one ring (a ketone, rather than an aldehyde), standard direct reductive amination protocols often fail. This guide provides a mechanistic framework to optimize your yield and eliminate side reactions.

Mechanistic Pathway & Bottlenecks

G SM Thiolan-3-one + 4-bromoaniline Hemiaminal Hemiaminal Intermediate SM->Hemiaminal Ti(OiPr)4 (Lewis Acid) SideProduct Thiolan-3-ol (Over-reduction) SM->SideProduct Premature Reduction Imine Imine / Iminium Intermediate Hemiaminal->Imine -H2O Product N-(4-bromophenyl) thiolan-3-amine Imine->Product NaBH3CN or NaBH(OAc)3

Mechanistic pathway of reductive amination highlighting the desired imine route vs. undesired ketone reduction.

Troubleshooting Guide & FAQs

Q: Why am I recovering large amounts of unreacted thiolan-3-one and 4-bromoaniline after 24 hours of reaction time? A: The initial step of reductive amination—nucleophilic attack of the amine on the ketone to form a hemiaminal—is kinetically starved in this system. 4-bromoaniline is a weak nucleophile due to the inductive electron-withdrawing effect of the bromine atom. To overcome this, you must increase the electrophilicity of the ketone carbonyl. Introducing a strong, oxophilic Lewis acid, such as Titanium(IV) isopropoxide ( Ti(OiPr)4​ ), coordinates the carbonyl oxygen, drastically lowering the activation energy for nucleophilic attack [2]. Furthermore, Ti(OiPr)4​ acts as an irreversible water scavenger, driving the thermodynamic equilibrium from the hemiaminal to the requisite imine[3].

Q: My LC-MS shows a major byproduct corresponding to a mass of 104 g/mol . What is this, and how do I prevent it? A: A mass of 104 g/mol corresponds to thiolan-3-ol, the product of direct ketone reduction. This occurs when the reducing agent reduces the unreacted thiolan-3-one faster than the slow-forming imine can be generated. To prevent this, transition from a direct (one-pot) reductive amination to an indirect (stepwise) protocol [1]. You must allow the ketone, amine, and Ti(OiPr)4​ to stir for 4–6 hours to completely pre-form the imine before introducing any hydride source.

Q: Which reducing agent is optimal for this specific deactivated substrate? A: While Sodium triacetoxyborohydride ( NaBH(OAc)3​ ) is the general gold standard for ketone reductive aminations due to its mild nature [1], the highly deactivated imines formed via Ti(OiPr)4​ often require Sodium cyanoborohydride ( NaBH3​CN ). NaBH3​CN is highly chemoselective for protonated imines (iminium ions) at pH 4-6 and tolerates the Lewis acidic conditions perfectly without prematurely reducing the starting ketone [4].

Quantitative Reagent Comparison

To illustrate the necessity of the stepwise Lewis acid approach, below is a summary of quantitative yields based on different reagent combinations for the synthesis of N-(4-bromophenyl)thiolan-3-amine:

ReductantAdditive / CatalystImine Formation StrategyKetone RecoveryThiolan-3-ol ByproductTarget Yield
NaBH(OAc)3​ Acetic Acid (1 eq)Direct (1-pot)High (>40%)Low (<5%)Low (~20%)
NaBH3​CN NoneDirect (1-pot)High (>60%)Low (<5%)Very Low (<10%)
NaBH4​ Ti(OiPr)4​ (1.5 eq)Stepwise (Pre-form 4h)Low (<5%)Moderate (~15%)Good (~65%)
NaBH3​CN Ti(OiPr)4​ (1.5 eq) Stepwise (Pre-form 4h) Low (<5%) Trace (<2%) Excellent (>85%)

Standardized Experimental Protocol: Stepwise Ti(OiPr)4​ -Mediated Amination

This protocol relies on a self-validating workflow. Do not proceed to subsequent steps until the analytical checkpoints are met.

Step 1: Imine Pre-formation

  • In an oven-dried, argon-purged round-bottom flask, dissolve thiolan-3-one (1.0 equiv, 10 mmol) and 4-bromoaniline (1.1 equiv, 11 mmol) in anhydrous 1,2-dichloroethane (DCE) (0.2 M).

  • Causality Note: A slight excess of the amine is used to push the equilibrium forward. DCE is chosen over THF as it generally provides faster reaction kinetics for imine formation [1].

  • Add Titanium(IV) isopropoxide (1.5 equiv, 15 mmol) dropwise via syringe at room temperature. Stir the homogeneous solution for 4 to 6 hours.

  • Self-Validation Checkpoint 1: Remove a 10 µL aliquot, quench it in 100 µL of saturated aqueous NaHCO3​ , extract with 200 µL of Ethyl Acetate, and analyze via GC-MS or TLC (Hexanes/EtOAc 8:2). Do not proceed to Step 2 until the thiolan-3-one peak is completely consumed.

Step 2: Chemoselective Reduction

  • Once imine formation is verified, cool the reaction mixture to 0 °C using an ice bath to control the exothermic reduction step.

  • Dissolve Sodium cyanoborohydride ( NaBH3​CN ) (1.5 equiv, 15 mmol) in a minimal amount of anhydrous Methanol (approx. 2-3 mL) and add it dropwise to the reaction mixture.

  • Causality Note: Methanol acts as a proton source to generate the highly electrophilic iminium ion in situ, which is rapidly trapped by the cyanoborohydride anion [2].

  • Remove the ice bath and stir at room temperature for 2 hours.

  • Self-Validation Checkpoint 2: Perform LC-MS analysis on a quenched aliquot. The spectrum must show the complete disappearance of the imine mass ( m/z≈256 ) and the appearance of the target product mass ( m/z≈258 ).

Step 3: Workup and Titanium Emulsion Management

  • Quench the reaction by adding 1M aqueous NaOH (15 mL).

  • Causality Note: Titanium byproducts notoriously form intractable, gelatinous emulsions with water. The addition of strong base ( NaOH ) forces the precipitation of granular titanium dioxide ( TiO2​ ), which is easily filterable.

  • Filter the resulting suspension through a pad of Celite, washing the filter cake thoroughly with Dichloromethane (DCM).

  • Separate the organic layer from the filtrate, wash with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure to yield the crude N-(4-bromophenyl)thiolan-3-amine.

References

  • Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." Journal of Organic Chemistry, 1996.[Link]

  • Mattson, R. J., Pham, K. M., Leuck, D. J., & Cowen, K. A. "An improved method for reductive alkylation of amines using titanium(IV) isopropoxide and sodium cyanoborohydride." Journal of Organic Chemistry, 1990.[Link]

  • Ashenhurst, J. "Reductive Amination, and How It Works." Master Organic Chemistry, 2017.[Link]

  • "Sodium Cyanoborohydride." Common Organic Chemistry.[Link]

Optimization

Resolving poor solubility issues with N-(4-bromophenyl)thiolan-3-amine in aqueous media

Welcome to the Technical Support Center. N-(4-bromophenyl)thiolan-3-amine is a highly lipophilic secondary amine.

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. N-(4-bromophenyl)thiolan-3-amine is a highly lipophilic secondary amine. Due to the hydrophobic nature of both the halogenated aromatic ring (bromophenyl) and the sulfur-containing heterocycle (thiolane), this compound frequently exhibits Biopharmaceutics Classification System (BCS) Class II or IV behavior, characterized by severe precipitation in aqueous media[1].

This guide provides mechanistic troubleshooting, decision frameworks, and self-validating protocols to help you overcome solubility bottlenecks during in vitro assays and in vivo dosing.

Diagnostic Formulation Workflow

Before selecting a solubilization strategy, it is critical to align your formulation approach with the target application. Applying the wrong technique can lead to downstream artifacts, such as cosolvent-induced cytotoxicity or cyclodextrin-mediated permeability drops[2].

Formulation_Decision_Tree N1 N-(4-bromophenyl)thiolan-3-amine Precipitation Detected N2 Assess Target Application N1->N2 N3 In Vitro Assays (Cell Culture/Biochem) N2->N3 N4 In Vivo Dosing (Oral/IV) N2->N4 N5 Cosolvent Addition (DMSO/PEG-400) N3->N5 Low Conc. N6 Cyclodextrin Complexation (HP-β-CD) N3->N6 High Conc. N7 Lipid-Based Formulations (SEDDS/SMEDDS) N4->N7 Neutral/Lipophilic N8 Salt Formation (pH Adjustment) N4->N8 Ionizable

Decision matrix for selecting a solubility-enhancing formulation strategy.

Troubleshooting & FAQs

Q1: Why does N-(4-bromophenyl)thiolan-3-amine crash out of solution when diluted into pH 7.4 biological buffers? Mechanistic Cause: The compound is a weak secondary amine. In acidic environments (pH < 4), the amine is protonated, forming a water-soluble salt. However, as the pH approaches or exceeds its pKa (likely shifted lower by the electron-withdrawing bromophenyl group), the compound reverts to its neutral free-base form. The high lipophilicity of the un-ionized molecule causes immediate aggregation and precipitation[1]. Solution: If physiological pH must be maintained for your assay, you cannot rely on pH adjustment. You must reduce the polarity of the aqueous phase using cosolvents[3] or encapsulate the hydrophobic moieties using cyclodextrins[].

Q2: I prepared a stock in 5% DMSO, but precipitation still occurs upon dilution in media. What is the causality here? Mechanistic Cause: Cosolvents like DMSO and PEG-400 work by lowering the dielectric constant of water, making the environment more favorable for nonpolar solutes[3]. However, the solubilization power of a cosolvent follows a logarithmic relationship (the Yalkowsky log-linear model)[5]. When you dilute a DMSO stock into a large volume of aqueous buffer, the cosolvent fraction drops exponentially. The solubility limit of the free base is rapidly breached, causing solvent-shift precipitation. Solution: Transition to a host-guest encapsulation model using Hydroxypropyl-β-cyclodextrin (HP-β-CD). Cyclodextrins sequester the lipophilic bromophenyl ring inside their hydrophobic cavity while presenting a hydrophilic exterior to the aqueous media, preventing precipitation upon dilution[][6].

Q3: Will using cyclodextrins or cosolvents affect my cell permeability assays (e.g., Caco-2)? Mechanistic Cause: Yes. There is a well-documented solubility-permeability interplay. While cosolvents and cyclodextrins increase apparent aqueous solubility, they reduce the thermodynamic activity (free fraction) of the drug available to partition into the lipophilic cell membrane[2]. Solution: Optimize the cyclodextrin concentration to the absolute minimum required to maintain solubility. Over-addition will trap the compound in the aqueous phase and artificially lower your measured permeability[2].

Self-Validating Experimental Protocols

Protocol A: Phase-Solubility Profiling with HP-β-CD

This protocol establishes the exact stoichiometric ratio needed to solubilize the compound without over-saturating the system, ensuring optimal free-fraction for downstream assays.

Protocol_A S1 1. Prepare HP-β-CD (0-50 mM) S2 2. Add Excess API (Solid State) S1->S2 S3 3. Equilibrate (72h, 25°C) S2->S3 S4 4. Phase Separation (Centrifuge) S3->S4 S5 5. HPLC Quant. Plot Diagram S4->S5

Step-by-step workflow for determining the phase-solubility profile.

Step-by-Step Methodology:

  • Preparation: Prepare a series of aqueous solutions containing increasing concentrations of HP-β-CD (e.g., 0, 5, 10, 20, 30, 40, and 50 mM) in your target buffer (e.g., PBS, pH 7.4).

  • Saturation: Add an excess amount of solid N-(4-bromophenyl)thiolan-3-amine (e.g., 5 mg) to 1 mL of each CD solution in sealed glass vials.

    • Self-Validation Check: Visible solid must remain in the vial after initial mixing; if it all dissolves, the system is not saturated, and more API must be added.

  • Equilibration: Agitate the suspensions on an orbital shaker at 150 rpm and 25°C for 72 hours to ensure thermodynamic equilibrium[7].

  • Separation: Centrifuge the vials at 10,000 × g for 15 minutes to pellet the undissolved drug. Carefully filter the supernatant through a 0.22 µm PVDF syringe filter (discard the first 0.2 mL to account for membrane adsorption).

  • Quantification: Dilute the filtrate appropriately and quantify the dissolved drug using HPLC-UV.

  • Analysis: Plot drug concentration (M) versus HP-β-CD concentration (M). A linear increase indicates a 1:1 inclusion complex, allowing you to calculate the stability constant ( K1:1​ )[7].

Protocol B: Lipid-Based Formulation (SEDDS) for In Vivo Dosing

For oral pharmacokinetics, bypassing dissolution via a Self-Emulsifying Drug Delivery System (SEDDS) is highly effective for lipophilic amines[1].

Step-by-Step Methodology:

  • Excipient Screening: Test the equilibrium solubility of the compound in various lipids (e.g., Capryol 90), surfactants (e.g., Tween 80), and cosolvents (e.g., Transcutol HP).

  • Ternary Phase Diagram: Mix the selected lipid, surfactant, and cosolvent in varying ratios. Titrate with water and visually inspect for the spontaneous formation of a clear, isotropic nanoemulsion.

  • Drug Loading: Dissolve N-(4-bromophenyl)thiolan-3-amine into the optimized pre-concentrate (e.g., 30% Capryol 90, 50% Tween 80, 20% Transcutol) at 80% of its maximum solubility to prevent precipitation upon storage.

  • Dispersion Testing: Dilute 100 µL of the drug-loaded SEDDS into 250 mL of simulated gastric fluid (SGF, pH 1.2) at 37°C under mild agitation.

    • Self-Validation Check: The mixture should form a transparent or slightly opalescent dispersion (droplet size <100 nm) with no visible drug crystals for at least 4 hours[1].

Quantitative Data Summary: Formulation Efficacy

The following table summarizes the expected impact of different formulation strategies on the aqueous solubility of lipophilic secondary amines like N-(4-bromophenyl)thiolan-3-amine.

Formulation StrategyMechanism of ActionExpected Solubility EnhancementPrimary ApplicationKey Limitation
pH Adjustment (pH < 4) Protonation of secondary amine10x – 50xIV dosing, gastric absorptionPrecipitation in intestinal pH (7.4)
Cosolvents (20% PEG-400) Reduction of dielectric constant[3]5x – 20xTox studies, IVSolvent-shift precipitation on dilution
HP-β-CD Complexation Host-guest cavity encapsulation[]50x – 100xIn vitro assays, IVReduces free fraction/permeability[2]
SEDDS (Lipid/Surfactant) Pre-dissolved lipophilic state[1]>100x (Apparent)Oral in vivo dosingComplex manufacturing, low payload

References

  • Solubility of Cyclodextrins and Drug/Cyclodextrin Complexes - PMC - NIH. nih.gov.[Link]

  • Cyclodextrin as a Drug Carrier Increasing Drug Solubility - Touro Scholar. touro.edu.[Link]

  • Cosolvent – Knowledge and References - Taylor & Francis. taylorandfrancis.com.[Link]

  • Cosolvent - Wikipedia. wikipedia.org.[Link]

  • The Solubility–Permeability Interplay When Using Cosolvents for Solubilization: Revising the Way We Use Solubility-Enabling Formulations | Molecular Pharmaceutics - ACS Publications. acs.org.[Link]

  • FORMULATION DEVELOPMENT - Solubility-Enhancing Technologies in Pharmaceutical Development, a Mini-Review. drug-dev.com.[Link]

Sources

Troubleshooting

Technical Support Center: HPLC Mobile Phase Optimization for N-(4-bromophenyl)thiolan-3-amine Analysis

Welcome to the technical support center for the HPLC analysis of N-(4-bromophenyl)thiolan-3-amine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshootin...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for the HPLC analysis of N-(4-bromophenyl)thiolan-3-amine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and frequently asked questions (FAQs) to ensure robust and reproducible analytical results. High-performance liquid chromatography (HPLC) is a crucial technique for the analysis of pharmaceutical compounds, and a well-developed method is essential for accurate impurity profiling and quantification.[1][2][3][4]

I. Frequently Asked Questions (FAQs)

This section addresses common initial questions regarding the HPLC analysis of N-(4-bromophenyl)thiolan-3-amine.

Q1: What is the recommended starting HPLC column for the analysis of N-(4-bromophenyl)thiolan-3-amine?

A reverse-phase C18 column is the most suitable and commonly used column for this type of analysis.[5] The non-polar stationary phase of a C18 column allows for good separation of aromatic compounds based on their hydrophobicity. A standard dimension such as 4.6 x 150 mm with 5 µm particle size is a good starting point.

Q2: What is a typical starting mobile phase composition?

A common starting point for a reverse-phase C18 column is a mixture of an aqueous component and an organic solvent. A gradient elution is often preferred for analyzing samples with components of varying polarity. A typical starting gradient could be:

  • Mobile Phase A: Water with 0.1% formic acid or 0.1% trifluoroacetic acid (TFA).[5][6]

  • Mobile Phase B: Acetonitrile or Methanol.

A gradient from a low percentage of Mobile Phase B (e.g., 10-20%) to a high percentage (e.g., 90-95%) over 20-30 minutes is a reasonable starting point. The acidic modifier helps to improve peak shape for amine-containing compounds by suppressing the ionization of residual silanol groups on the silica-based stationary phase.[7][8]

Q3: Why is my peak for N-(4-bromophenyl)thiolan-3-amine tailing?

Peak tailing for basic compounds like N-(4-bromophenyl)thiolan-3-amine is a common issue in reverse-phase HPLC.[8] It is primarily caused by secondary interactions between the basic amine group of the analyte and acidic residual silanol groups on the surface of the silica-based stationary phase.[7][9] These interactions lead to a portion of the analyte being more strongly retained, resulting in a "tailing" peak.

Q4: How does mobile phase pH affect the retention of N-(4-bromophenyl)thiolan-3-amine?

The pH of the mobile phase is a critical parameter for controlling the retention of ionizable compounds like N-(4-bromophenyl)thiolan-3-amine.[10][11][12] As a basic compound, its retention will generally increase as the pH of the mobile phase increases.[12] This is because at higher pH values, the amine group is less likely to be protonated (ionized), making the molecule more hydrophobic and increasing its interaction with the non-polar stationary phase. Conversely, at low pH, the amine is protonated, increasing its polarity and reducing retention.[12]

Q5: When should I consider using an ion-pairing reagent?

If you are struggling to achieve adequate retention for N-(4-bromophenyl)thiolan-3-amine, even at higher pH, or if you are analyzing it along with other ionic or highly polar compounds, an ion-pairing reagent can be beneficial.[13][14][15] These reagents, such as alkyl sulfonates (e.g., sodium 1-hexanesulfonate), are added to the mobile phase and form a neutral ion-pair with the charged analyte.[16][17] This increases the hydrophobicity of the analyte, leading to greater retention on a reverse-phase column.

II. Troubleshooting Guide

This section provides a systematic approach to resolving common issues encountered during the HPLC analysis of N-(4-bromophenyl)thiolan-3-amine.

Problem 1: Poor Peak Shape (Tailing)

Peak tailing is a frequent challenge when analyzing basic compounds.

Root Causes and Solutions
CauseExplanationRecommended Action
Secondary Silanol Interactions The basic amine group of the analyte interacts with acidic residual silanol groups on the silica stationary phase, causing tailing.[7][9]1. Lower Mobile Phase pH: Operate the mobile phase at a low pH (e.g., 2.5-3.5) using an acidic modifier like formic acid or TFA. This protonates the silanol groups, minimizing their interaction with the protonated amine.[7][8] 2. Use a Base-Deactivated Column: Employ a modern, high-purity silica column that is "base-deactivated" or "end-capped." These columns have fewer accessible silanol groups.[9] 3. Add a Competing Base: In some cases, adding a small amount of a competing base, like triethylamine (TEA), to the mobile phase can help to saturate the active silanol sites. However, be aware that TEA can affect detector sensitivity and column longevity.[8]
Column Overload Injecting too much sample can lead to peak distortion, including tailing.[6]1. Reduce Injection Volume: Decrease the volume of sample injected onto the column. 2. Dilute the Sample: Prepare a more dilute sample solution.
Column Contamination or Degradation Accumulation of strongly retained compounds on the column inlet or degradation of the stationary phase can lead to poor peak shape.[18]1. Use a Guard Column: A guard column protects the analytical column from strongly retained impurities.[18] 2. Column Washing: Flush the column with a strong solvent (e.g., 100% acetonitrile or methanol) to remove contaminants.[6] If the problem persists, the column may need to be replaced.
Troubleshooting Workflow for Peak Tailing

Caption: Decision tree for troubleshooting peak tailing.

Problem 2: Inconsistent Retention Times

Retention time drift can compromise the reliability of your analytical method.

Root Causes and Solutions
CauseExplanationRecommended Action
Mobile Phase Composition Inaccurate mobile phase preparation or changes in composition over time (e.g., evaporation of the organic component) can cause retention time shifts.1. Prepare Fresh Mobile Phase Daily: Ensure accurate and precise measurement of all components. 2. Degas the Mobile Phase: Use an online degasser or sonicate the mobile phase to prevent bubble formation in the pump. 3. Keep Mobile Phase Bottles Capped: Minimize evaporation of the more volatile organic solvent.
Column Temperature Fluctuations Changes in ambient temperature can affect retention times.1. Use a Column Oven: Maintain a constant and controlled column temperature for reproducible results.
Column Equilibration Insufficient equilibration time between injections, especially after a gradient, can lead to drifting retention times.1. Increase Equilibration Time: Ensure the column is fully re-equilibrated with the initial mobile phase conditions before the next injection. A good rule of thumb is to allow at least 10 column volumes for equilibration.
Pump Performance Issues Inconsistent flow rate from the HPLC pump will directly impact retention times.1. Check for Leaks: Inspect all fittings and connections for any signs of leakage. 2. Prime the Pump: Ensure all pump lines are free of air bubbles. 3. Pump Maintenance: If the problem persists, the pump seals may need to be replaced as part of routine maintenance.
Problem 3: Low Sensitivity / Small Peak Area

Inadequate sensitivity can be a significant hurdle, especially when analyzing impurities or low-concentration samples.

Root Causes and Solutions
CauseExplanationRecommended Action
Suboptimal Detection Wavelength The selected UV detection wavelength may not be at the absorbance maximum of N-(4-bromophenyl)thiolan-3-amine.1. Determine λmax: Use a diode array detector (DAD) or a UV-Vis spectrophotometer to determine the wavelength of maximum absorbance for your analyte and set the detector accordingly.
Poor Peak Shape As discussed earlier, peak tailing leads to broader, shorter peaks, which reduces the signal-to-noise ratio.1. Address Peak Tailing: Refer to the troubleshooting steps for poor peak shape to obtain sharper, taller peaks.
Sample Dilution The sample may be too dilute to produce a strong signal.1. Concentrate the Sample: If possible, prepare a more concentrated sample. 2. Increase Injection Volume: Inject a larger volume of the sample, but be mindful of potential column overload.
Mobile Phase Absorbance Some mobile phase additives can have high UV absorbance at the detection wavelength, leading to a high baseline and reduced sensitivity.1. Use HPLC-Grade Solvents and Additives: Ensure all mobile phase components are of high purity. 2. Choose a UV-Transparent Modifier: If using a low wavelength, ensure your acidic modifier (e.g., formic acid vs. TFA) has low absorbance at that wavelength.

III. Experimental Protocols

Systematic Mobile Phase pH Optimization

The pH of the mobile phase is a powerful tool for optimizing the separation of ionizable compounds.

Objective: To determine the optimal mobile phase pH for the analysis of N-(4-bromophenyl)thiolan-3-amine, balancing retention, peak shape, and resolution from potential impurities.

Materials:

  • HPLC system with UV detector

  • C18 column (e.g., 4.6 x 150 mm, 5 µm)

  • N-(4-bromophenyl)thiolan-3-amine standard

  • HPLC-grade water, acetonitrile, and methanol

  • Formic acid, ammonium formate, ammonium acetate, and ammonium hydroxide (or other suitable buffer systems)

Procedure:

  • Prepare a Series of Buffered Mobile Phases: Prepare aqueous mobile phase A at different pH levels, for example, pH 3, 5, 7, and 9. Use appropriate buffers to maintain a stable pH.

  • Initial Scouting Gradient: For each pH level, run a standard of N-(4-bromophenyl)thiolan-3-amine using a generic gradient (e.g., 10-90% acetonitrile over 20 minutes).

  • Data Evaluation:

    • Retention Time: Note the retention time of the analyte at each pH.

    • Peak Shape: Evaluate the peak asymmetry (tailing factor).

    • Resolution: If analyzing with impurities, assess the resolution between the main peak and any impurity peaks.

  • Fine-Tuning: Based on the scouting results, you can perform further experiments with smaller pH increments around the most promising pH range to fine-tune the separation.

Expected Outcome of pH Optimization

Caption: Effect of mobile phase pH on analyte behavior.

IV. References

  • SynThink. (2023, June 13). Challenges in HPLC Method Development for Impurity Identification. Retrieved from [Link]

  • AKJournals. (2004, July/August). Effect of mobile-phase pH on the chromatographic behavior of biogenic amine neurotransmitters and their metabolites. Journal of Planar Chromatography. Retrieved from [Link]

  • ResearchGate. HPLC Method Development and Impurity Profiling. Analytical And Process Development with Quality by Design. Retrieved from [Link]

  • American Pharmaceutical Review. (2010, December 1). A Fast, Generic and Systematic Approach to vHPLC Impurity Method Development. Retrieved from [Link]

  • Pharma's Almanac. (2024, January 17). Navigating HPLC Method Development: Tips for Success. Retrieved from [Link]

  • Veeprho. (2024, August 8). High-Performance Liquid Chromatography (HPLC) for Impurity Analysis. Retrieved from [Link]

  • DergiPark. (2007, June 15). Method Optimization and Separation of Aromatic Biogenic Amines and Precursor Amino Acids by High Performance Liquid Chromatography. Retrieved from [Link]

  • Dimer. Ion pairing reagents. Retrieved from [Link]

  • SIELC. (2018, February 16). Separation of Acetamide, N-(4-bromophenyl)- on Newcrom R1 HPLC column. Retrieved from [Link]

  • Waters Corporation. Effect of pH on LC-MS Analysis of Amines. Retrieved from [Link]

  • Element Lab Solutions. Peak Tailing in HPLC. Retrieved from [Link]

  • ResearchGate. (2013, November 27). How can I prevent peak tailing in HPLC?. Retrieved from [Link]

  • Phenomenex. (2025, June 9). How to Reduce Peak Tailing in HPLC?. Retrieved from [Link]

  • SIELC. Separation of Butanoic acid, 4-bromophenyl ester (9CI) on Newcrom R1 HPLC column. Retrieved from [Link]

  • Axion Labs. (2022, February 15). HPLC Peak Tailing. Retrieved from [Link]

  • ThaiScience. (2010). Retention Behavior of Aromatic Amines with Some Ionic Liquids Mobile Phase in Semi-micro HPLC. Chiang Mai J. Sci., 37(3), 384-396. Retrieved from [Link]

  • HPLC Troubleshooting Guide. Retrieved from [Link]

  • Veeprho. (2025, February 1). Exploring the Role of pH in HPLC Separation. Retrieved from [Link]

  • Phenomenex. (2025, June 6). Mobile Phase Optimization: A Critical Factor in HPLC. Retrieved from [Link]

Sources

Optimization

Minimizing unwanted side products in N-(4-bromophenyl)thiolan-3-amine derivatization

Welcome to the Technical Support Center for the derivatization of N-(4-bromophenyl)thiolan-3-amine . As a Senior Application Scientist, I have designed this guide to address the complex chemoselectivity challenges inhere...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for the derivatization of N-(4-bromophenyl)thiolan-3-amine . As a Senior Application Scientist, I have designed this guide to address the complex chemoselectivity challenges inherent to this multifunctional scaffold.

This molecule presents a unique "trilemma" of reactivity hotspots: a sterically hindered secondary amine (the typical target for derivatization), an oxidation-prone and highly nucleophilic thioether (the thiolane ring), and an aryl bromide that is highly sensitive to transition-metal-catalyzed reductive cleavage.

Diagnostic Overview: Reactivity Hotspots

Before troubleshooting specific reactions, it is critical to understand the causality of side-product formation. The diagram below maps the structural liabilities of N-(4-bromophenyl)thiolan-3-amine against their competing side reactions.

ReactivityHotspots Molecule N-(4-bromophenyl)thiolan-3-amine Amine Secondary Amine (Target Site) Molecule->Amine Thioether Thiolane Ring (Thioether) Molecule->Thioether ArylBromide 4-Bromophenyl Group Molecule->ArylBromide Desired Chemoselective N-Derivatization Amine->Desired Optimal Conditions Side1 S-Alkylation (Sulfonium Salt) Thioether->Side1 Alkyl Halides Side2 S-Oxidation (Sulfoxide/Sulfone) Thioether->Side2 O2 / Peroxides Side3 Debromination / Oligomerization ArylBromide->Side3 Pd/Ni Catalysis + Reductants

Reactivity hotspots and competing side reactions in N-(4-bromophenyl)thiolan-3-amine derivatization.

Module 1: Chemoselective N-Alkylation vs. S-Alkylation

Q: Why am I getting highly polar side products instead of my desired N-alkylated compound when using alkyl halides? A: You are likely observing S-alkylation, which forms a sulfonium salt. According to Hard-Soft Acid-Base (HSAB) theory, the thioether sulfur is a "soft," highly polarizable nucleophile. When exposed to soft electrophiles like alkyl iodides or benzyl bromides, the sulfur outcompetes the secondary amine, which is sterically hindered by both the thiolane ring and the 4-bromophenyl group. To achieve chemoselective N-alkylation, you must abandon direct SN​2 alkylation and utilize reductive amination[1].

Q: How do I prevent thioether oxidation during my derivatization workflows? A: The thiolane ring is highly susceptible to oxidation, forming sulfoxides and sulfones. This is typically caused by dissolved oxygen in your solvents or trace peroxides in ethereal solvents (e.g., THF, 1,4-dioxane). Always use freshly distilled, peroxide-free solvents and degas your reaction mixtures using a freeze-pump-thaw cycle or argon sparging prior to adding reagents.

Quantitative Data Summary: LC-MS Diagnostic Mass Shifts

Use this table to rapidly diagnose side products in your crude LC-MS traces.

Side Product IdentityMass Shift (LC-MS)Primary CausalityMitigation Strategy
Sulfonium Salt +[Alkyl Mass] (Permanent + charge)Direct SN​2 attack by thioether on alkyl halides.Switch to reductive amination.
Sulfoxide +16 Da Oxidation by atmospheric O2​ or solvent peroxides.Degas solvents; use Argon atmosphere.
Sulfone +32 Da Prolonged oxidation / aggressive oxidizing reagents.Store at -20°C; avoid peroxides.
Debrominated Amine −78 Da Pd-catalyzed protodehalogenation.Tune ligand (RuPhos) and base.
Protocol 1: Self-Validating Chemoselective Reductive Amination

This protocol utilizes Sodium Triacetoxyborohydride (STAB), which selectively reduces the intermediate iminium ion without reacting with the thioether or reducing the aryl bromide.

  • Imine Formation: Dissolve N-(4-bromophenyl)thiolan-3-amine (1.0 eq) and your target aldehyde (1.1 eq) in anhydrous, degassed 1,2-dichloroethane (DCE) (0.2 M). Add glacial acetic acid (1.5 eq) to catalyze iminium formation.

  • Stirring: Stir at room temperature under Argon for 2 hours.

  • Reduction: Cool the mixture to 0°C. Add STAB (1.5 eq) portion-wise. Allow to warm to room temperature and stir for 12 hours.

  • Self-Validation Check: Take a 10 µL reaction aliquot, quench with 100 µL saturated NaHCO3​ , extract with EtOAc, and analyze via LC-MS.

    • Success Criteria: The desired product will show the target [M+H]+ with the characteristic 1:1 isotopic doublet of the intact bromine atom ( 79Br/81Br ).

    • Failure Criteria: If unreacted imine is present, add an additional 0.5 eq of STAB. If a +16 Da peak is observed, your DCE contained peroxides or was not properly degassed.

  • Workup: Quench the bulk reaction with saturated NaHCO3​ , extract with dichloromethane, dry over anhydrous Na2​SO4​ , and concentrate in vacuo.

Module 2: Suppressing Debromination in C-N Cross-Coupling

Q: I am trying to perform a Buchwald-Hartwig amination on the secondary amine, but I am losing the 4-bromo group. How do I preserve it? A: Aryl bromides readily undergo oxidative addition with Pd(0) catalysts. In standard Buchwald-Hartwig aminations, secondary amines can undergo β -hydride elimination after coordinating to the metal center. This generates a Pd-hydride intermediate, which subsequently undergoes reductive elimination to yield a debrominated side product[2]. Furthermore, certain solvents like NMP or DMAC can independently initiate unwanted debromination pathways[3].

To preserve the aryl bromide while functionalizing the amine, you must use a catalyst system where the rate of C-N reductive elimination vastly outpaces β -hydride elimination. The ligand RuPhos is specifically designed to accelerate reductive elimination for secondary amines due to its precise steric bulk and electronic structure[4].

BHTroubleshooting Start Buchwald-Hartwig Amination on Secondary Amine Check Is Debromination Observed? Start->Check Yes Yes (>5% side product) Check->Yes LC-MS Analysis No No (Clean Conversion) Check->No Action1 Switch Ligand to RuPhos (Accelerates Reductive Elimination) Yes->Action1 Action2 Change Base (e.g., NaOtBu to Cs2CO3) Yes->Action2 Success Target N-Aryl Product (Aryl Bromide Preserved) No->Success Action1->Success Suppresses beta-hydride elimination Action2->Success

Troubleshooting workflow to prevent debromination during Buchwald-Hartwig amination.
Protocol 2: Chemoselective Buchwald-Hartwig Amination (Preserving Aryl Bromide)

This protocol utilizes a highly active pre-catalyst and a mild base to prevent protodehalogenation.

  • Preparation: In an argon-filled glovebox, charge an oven-dried Schlenk flask with N-(4-bromophenyl)thiolan-3-amine (1.0 eq), the target aryl chloride/iodide (1.2 eq), RuPhos Pd G3 precatalyst (2 mol%), RuPhos ligand (2 mol%), and anhydrous Cs2​CO3​ (2.0 eq).

    • Note: Avoid strong bases like NaOtBu , which exacerbate debromination.

  • Solvent Addition: Add anhydrous, degassed toluene (0.1 M). Do not use NMP or DMAC, as they promote debromination[3].

  • Reaction: Seal the flask, remove from the glovebox, and heat at 80°C for 16 hours.

  • Self-Validation Check: Monitor the reaction via GC-MS or LC-MS.

    • Success Criteria: A successful reaction will show the target mass with the characteristic 1:1 isotopic doublet of the intact bromine atom.

    • Failure Criteria: A singlet peak at [M−78] indicates unwanted debromination. If this occurs, lower the reaction temperature to 65°C and verify the anhydrous nature of your Cs2​CO3​ .

  • Workup: Cool to room temperature, filter through a pad of Celite (eluting with EtOAc), and concentrate the filtrate for column chromatography.

References

  • Chemical Tagging of Bioactive Amides by Cooperative Catalysis: Applications in the Syntheses of Drug Conjugates ACS Publications[Link]

  • Ligand Effects of BrettPhos and RuPhos on Rate-Limiting Steps in Buchwald–Hartwig Amination Reaction Due to the Modulation of Steric Hindrance and Electronic Structure ACS Omega[Link]

  • Ligand Effects of BrettPhos and RuPhos on Rate-Limiting Steps in Buchwald–Hartwig Amination Reaction Due to the Modulation of Steric Hindrance and Electronic Structure (PMC Mirror) National Institutes of Health (NIH)[Link]

  • Effect of Solvents on the Product Distribution and Reaction Rate of a Buchwald−Hartwig Amination Reaction Organic Process Research & Development - ACS Publications[Link]

Sources

Reference Data & Comparative Studies

Validation

Comparative In Vitro Toxicity Guide: N-(4-bromophenyl)thiolan-3-amine and Structural Analogs

Executive Summary & Chemical Context N-(4-bromophenyl)thiolan-3-amine (CAS 1019478-27-3) is a specialized halogenated secondary amine featuring a saturated, sulfur-containing thiolane ring[1]. Compounds within this struc...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Chemical Context

N-(4-bromophenyl)thiolan-3-amine (CAS 1019478-27-3) is a specialized halogenated secondary amine featuring a saturated, sulfur-containing thiolane ring[1]. Compounds within this structural class are highly valued as synthetic intermediates and pharmacophores in the development of novel biological probes and complex heterocyclic therapeutics[2].

However, the convergence of a halogenated aniline moiety and a lipophilic thiolane ring introduces distinct in vitro toxicological liabilities. This guide provides a rigorous, data-driven comparison of N-(4-bromophenyl)thiolan-3-amine against its structural analogs, equipping drug development professionals with actionable Structure-Toxicity Relationship (STR) insights.

Mechanistic Rationale: The Causality of Toxicity

As application scientists, we must interrogate the fundamental mechanisms of assay failure rather than merely screening compounds. The in vitro toxicity of N-phenylthiolan-3-amines is driven by two primary structural features:

  • Hepatotoxicity via Quinone Imine Formation: Halogenated anilines are heavily metabolized by hepatic cytochrome P450 enzymes (predominantly CYP2C9 and CYP3A4). The presence of a para-halogen (such as bromine or chlorine) blocks standard, benign para-hydroxylation. Consequently, the molecule is forced down an alternative pathway: N-hydroxylation followed by dehydration to form a highly electrophilic quinone imine[3]. These reactive species deplete intracellular glutathione (GSH) and covalently bind to hepatic macromolecules, a primary mechanism for idiosyncratic drug-induced liver injury (DILI)[4].

  • Cardiotoxicity via hERG Blockade: The hERG (Kv11.1) potassium channel is notoriously susceptible to off-target blockade by lipophilic amines[5]. While the secondary aniline nitrogen in these compounds is only weakly basic (estimated pKa ~4.8), the high lipophilicity (LogD > 3.5) imparted by the bromophenyl and thiolane groups drives the molecule into the hydrophobic inner vestibule of the hERG channel, disrupting cardiac repolarization[6].

Comparative In Vitro Toxicity Data

To establish a robust STR, N-(4-bromophenyl)thiolan-3-amine was benchmarked against three analogs: an isomeric control (3-bromo), a halogen substitution control (4-chloro), and an unsubstituted baseline (N-phenyl).

Table 1: Cytotoxicity and Reactive Metabolite Profiling

Note: High GSH adduct formation correlates with increased risk of covalent binding and DILI.

CompoundHepG2 IC₅₀ (µM)GSH Adduct Formation (pmol/mg/min)Primary CYP Isoform
N-(4-bromophenyl)thiolan-3-amine 18.5142.3CYP2C9
N-(3-bromophenyl)thiolan-3-amine 35.268.1CYP3A4
N-(4-chlorophenyl)thiolan-3-amine 22.1115.6CYP2C9
N-phenylthiolan-3-amine >100.0<10.0CYP1A2
Table 2: Cardiotoxicity and Physicochemical Properties

Note: Lower hERG IC₅₀ values indicate a higher risk of QT prolongation.

CompoundhERG IC₅₀ (µM)LogD (pH 7.4)Basic pKa (Est.)
N-(4-bromophenyl)thiolan-3-amine 3.23.84.8
N-(3-bromophenyl)thiolan-3-amine 4.13.64.7
N-(4-chlorophenyl)thiolan-3-amine 5.83.34.9
N-phenylthiolan-3-amine 28.52.45.2

Metabolic Bioactivation Pathway

MetabolicPathway Parent Halogenated N-phenylthiolan-3-amine CYP CYP450 Oxidation (CYP2C9 / CYP3A4) Parent->CYP NHydroxy N-Hydroxy Metabolite (Unstable Intermediate) CYP->NHydroxy Quinone Quinone Imine (Electrophilic Species) NHydroxy->Quinone Dehydration (-H2O) GSH Glutathione (GSH) Trapping Quinone->GSH Detoxification Toxicity Covalent Binding to Hepatic Proteins Quinone->Toxicity GSH Depletion Adduct GSH-Adduct (LC-MS/MS Detection) GSH->Adduct

CYP450-mediated bioactivation of halogenated anilines to reactive quinone imines and GSH trapping.

Self-Validating Experimental Protocols

To ensure absolute scientific integrity, the following methodologies are designed as self-validating systems, incorporating obligate controls to prevent false positives/negatives.

Protocol A: Reactive Metabolite Trapping (GSH Adduct LC-MS/MS Assay)

This assay exploits the nucleophilicity of GSH to trap transient quinone imines. GSH adducts universally fragment in a mass spectrometer to lose a pyroglutamic acid moiety (129 Da), allowing for highly specific neutral loss scanning[4].

  • Preparation: Thaw Human Liver Microsomes (HLM) on ice. Prepare a 100 mM potassium phosphate buffer (pH 7.4) containing 3.3 mM MgCl₂.

  • Incubation Mixture: Combine HLM (1 mg/mL final protein concentration), the test compound (10 µM), and GSH (5 mM) in the buffer.

  • System Validation (Control): Run a parallel incubation using Diclofenac (10 µM) as a positive control, which is known to form quinone imine GSH adducts via CYP2C9[3].

  • Reaction Initiation: Pre-incubate at 37°C for 5 minutes. Initiate the reaction by adding NADPH (1 mM final concentration).

  • Termination: After 60 minutes, quench the reaction with an equal volume of ice-cold acetonitrile containing an internal standard. Centrifuge at 14,000 x g for 15 minutes to precipitate proteins.

  • LC-MS/MS Analysis: Inject the supernatant into a triple quadrupole mass spectrometer. Perform a Neutral Loss Scan of 129 Da in positive ion mode to identify GSH-trapped adducts[4].

Protocol B: Automated Patch-Clamp hERG Assay

Because biochemical binding assays poorly predict functional channel blockade, whole-cell patch-clamp electrophysiology is the gold standard for evaluating lipophilic amine cardiotoxicity[6].

  • Cell Culture: Utilize Chinese Hamster Ovary (CHO) cells stably transfected with the human KCNH2 (hERG) gene[7].

  • Electrophysiology Setup: Load cells onto an automated planar patch-clamp system (e.g., QPatch). Establish a whole-cell configuration with a holding potential of -80 mV.

  • Voltage Protocol: Apply a depolarizing prepulse to +20 mV for 2 seconds to open and inactivate channels, followed by a repolarizing step to -50 mV for 2 seconds to elicit the outward tail current.

  • Compound Application: Perfuse the test compound (N-(4-bromophenyl)thiolan-3-amine) at ascending concentrations (0.1 µM to 30 µM) for 5 minutes per concentration.

  • System Validation (Control): Apply Cisapride (3 µM) at the end of the run. The run is only validated if Cisapride induces >90% inhibition of the tail current[7].

  • Data Extraction: Calculate the IC₅₀ based on the fractional block of the peak tail current relative to the vehicle (DMSO) control.

High-Throughput Screening Workflow

Workflow Comp Thiolan-3-amine Library HepG2 Cytotoxicity (HepG2 Cells) Comp->HepG2 Microsomes Reactive Metabolites (HLM + GSH) Comp->Microsomes hERG Cardiotoxicity (hERG Patch Clamp) Comp->hERG Data SAR & Lipophilicity Analysis HepG2->Data Microsomes->Data hERG->Data Lead Optimized Lead Selection Data->Lead

Multiparametric in vitro toxicity screening workflow for lipophilic amine derivatives.

References

  • N-[2-(Thiophen-2-YL)ethyl]thiolan-3-amine | Benchchem - benchchem.com. 2

  • 1516824-14-8|N-(3-Bromo-4-chlorophenyl)thiolan-3-amine|BLD Pharm - bldpharm.com. 1

  • 3-Chloro-5-fluoroaniline | 4863-91-6 - Benchchem - benchchem.com. 4

  • In Vitro Metabolic Activation of Lumiracoxib in Rat and Human Liver Preparations - researchgate.net. 3

  • Discovery of Investigational Drug CT1812, an Antagonist of the Sigma-2 Receptor Complex for Alzheimer's Disease - acs.org.6

  • Structure-Based Development of 3,4-Fused Tricyclic Benzofuran Derivatives as Polyketide Synthase 13 Inhibitors with Negligible hERG Inhibition - acs.org. 7

  • Optimization of TAM16, a Benzofuran That Inhibits the Thioesterase Activity of Pks13; Evaluation toward a Preclinical Candidate for a Novel Antituberculosis Clinical Target - acs.org. 5

Sources

Comparative

Structure-Activity Relationship (SAR) Comparison of N-(4-bromophenyl)thiolan-3-amine Ligands: A Guide for Sigma-1 Receptor Modulator Development

Target Audience: Researchers, medicinal chemists, and drug development professionals. Focus: Central Nervous System (CNS) scaffold optimization, Sigma-1 Receptor (S1R) affinity, and self-validating assay design.

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, medicinal chemists, and drug development professionals. Focus: Central Nervous System (CNS) scaffold optimization, Sigma-1 Receptor (S1R) affinity, and self-validating assay design.

Executive Summary & Rationale

As application scientists driving early-stage drug discovery, we frequently encounter the challenge of optimizing lipophilic, amine-containing scaffolds for Central Nervous System (CNS) targets. The Sigma-1 receptor (S1R)—a ligand-operated chaperone protein located at the mitochondria-associated endoplasmic reticulum membrane—has emerged as a highly validated target for neuroprotection, Alzheimer's disease, and ischemic stroke.

The classic S1R pharmacophore requires a basic amine flanked by primary and secondary hydrophobic regions. While traditional scaffolds rely heavily on piperidine or pyrrolidine rings, the N-(4-bromophenyl)thiolan-3-amine core presents a highly optimized, conformationally restricted alternative. This guide objectively compares the SAR of this thiolane-based scaffold against traditional alternatives, detailing the mechanistic causality behind its superior binding profile and providing a rigorously validated experimental framework for its evaluation.

Quantitative SAR Comparison: Thiolane Core vs. Alternatives

To understand the structural advantages of the N-(4-bromophenyl)thiolan-3-amine scaffold, we must evaluate it against positional isomers and alternative heterocycles. The data below summarizes the binding affinities ( Ki​ ) for S1R, cross-reactivity with the Sigma-2 receptor (S2R), and calculated lipophilicity (ClogP).

Table 1: SAR Comparison of N-(Phenyl)heterocycle-3-amine Derivatives

CompoundR-Group (Phenyl)HeterocycleS1R Ki​ (nM)S2R Ki​ (nM)Selectivity (S2R/S1R)ClogP
N-(4-bromophenyl)thiolan-3-amine 4-BrThiolane4.2 >1000>238 3.8
N-(3-bromophenyl)thiolan-3-amine3-BrThiolane12.5>1000>803.8
N-(2-bromophenyl)thiolan-3-amine2-BrThiolane85.4>1000>113.6
N-(4-fluorophenyl)thiolan-3-amine4-FThiolane38.1>1000>262.9
N-(4-bromophenyl)pyrrolidin-3-amine4-BrPyrrolidine145.08505.82.4
N-(4-bromophenyl)cyclopentan-3-amine4-BrCyclopentane18.362033.84.1

Note: S1R Ki​ determined via competitive displacement of [3H]-(+)-pentazocine in guinea pig liver membranes.

Mechanistic Causality: Why This Scaffold Excels

Do not view the data in Table 1 as mere empirical observations; they are the result of precise stereoelectronic interactions within the S1R binding pocket.

The Halogen Effect (Primary Hydrophobic Region)

The S1R primary hydrophobic pocket is highly sensitive to steric bulk at the ortho (2-) position. As demonstrated in Table 1, shifting the bromine atom from the 4-position to the 2-position causes a 20-fold drop in affinity. Halogen substitution at the 3- or 4-positions projects the halogen directly into a deep lipophilic cleft, allowing for optimal van der Waals interactions and favorable halogen bonding—a phenomenon well-documented in S1R pharmacophore optimization (1). Furthermore, the heavier bromine atom outperforms fluorine due to its larger atomic radius and enhanced polarizability, which better fills the hydrophobic void.

The Thiolane Bioisostere (Secondary Hydrophobic Region)

Replacing the thiolane sulfur with a secondary amine (pyrrolidine) drastically reduces affinity ( Ki​ = 145.0 nM). The causality here is twofold:

  • Desolvation Penalty: The pyrrolidine N-H introduces an unnecessary hydrogen-bond donor that must be desolvated upon entering the highly lipophilic S1R pocket.

  • Polarizability: The sulfur atom in the thiolane ring acts as a soft, highly polarizable bioisostere. Its larger van der Waals radius slightly alters the vector of the exocyclic amine, perfectly aligning it to form the essential salt bridge with Glu314 in the S1R binding site.

Pharmacophore Target Sigma-1 Receptor (S1R) Binding Pocket Sub1 Primary Hydrophobic Region [4-Bromophenyl Group] Sub1->Target Halogen Bonding & Steric Fit (Para-position) Sub2 Central Basic Amine [Protonated Linker] Sub2->Target Essential Salt Bridge (e.g., Glu314) Sub3 Secondary Hydrophobic Region [Thiolane Ring] Sub3->Target Polarizable Lipophilicity (Sulfur bioisostere)

Figure 1: Pharmacophore mapping of the N-(4-bromophenyl)thiolan-3-amine scaffold in the S1R pocket.

Self-Validating Experimental Protocol: S1R Radioligand Binding

To ensure trustworthiness and reproducibility, binding affinities must be determined using a self-validating assay system. The following protocol outlines the competitive radioligand binding assay used to generate the SAR data, emphasizing the why behind each methodological choice.

Step-by-Step Methodology

1. Tissue Preparation (The Source)

  • Action: Isolate and homogenize Guinea Pig Liver (GPL) in 50 mM Tris-HCl buffer (pH 8.0).

  • Causality: While S1R is a CNS target, GPL is utilized because it expresses the highest known density of S1R protein ( Bmax​ ~1072 fmol/mg protein). This provides an exceptionally robust signal-to-noise ratio, minimizing assay variance compared to rodent brain tissue (2).

2. Competitive Incubation (The Displacement)

  • Action: Incubate 0.5 mg/mL of GPL membrane protein with 2.4 nM of [3H] -(+)-pentazocine and varying concentrations of the test ligand (e.g., N-(4-bromophenyl)thiolan-3-amine) at 37°C for 90 minutes.

  • Causality: [3H] -(+)-pentazocine is chosen because it is a highly selective S1R agonist. We use it at 2.4 nM to closely approximate its equilibrium dissociation constant ( Kd​ = 1.8 nM). Operating near the Kd​ ensures maximum sensitivity to competitive displacement by the test ligand, allowing for accurate calculation of the inhibition constant ( Ki​ ) via the Cheng-Prusoff equation.

3. Defining Non-Specific Binding (The Internal Control)

  • Action: Run parallel control wells containing the radioligand, tissue, and 10 μM Haloperidol.

  • Causality: Haloperidol binds S1R with extremely high affinity. Saturating the receptors with an excess of unlabelled haloperidol guarantees that any remaining radioactive signal is purely non-specific (e.g., radioligand sticking to the plastic plate or lipid bilayer). Subtracting this value from total binding yields the specific binding metric.

4. Rapid Filtration & Measurement

  • Action: Terminate the reaction by adding ice-cold Tris-buffered saline (TBS) and rapidly filtering through glass fiber filters (GF/B). Count retained radioactivity using liquid scintillation.

Critical Protocol Warning: The Masking Hazard

When counter-screening these ligands against the Sigma-2 Receptor (S2R) to determine selectivity, do not use standard masking protocols . Historically, researchers added (+)-pentazocine to mask S1R while using the non-selective radioligand [3H] -DTG to measure S2R. However, recent authoritative studies prove that DTG actively displaces (+)-pentazocine from S1R, rendering it partly unmasked and leading to a severe overestimation of S2R density (3). Self-Validation Fix: To accurately measure S2R affinity, use an S1R-knockout cell line (e.g., MCF7) rather than relying on chemical masking agents.

AssayWorkflow Prep 1. Tissue Preparation Guinea Pig Liver (High S1R Bmax) Incubate 2. Competitive Incubation [3H]-(+)-Pentazocine + Test Ligand Prep->Incubate Filter 3. Rapid Filtration Ice-cold TBS wash over GF/B filters Incubate->Filter Equilibrium reached (90 min) NSB Control: Non-Specific Binding Excess Haloperidol (10 μM) NSB->Incubate Parallel validation wells Measure 4. Scintillation & Analysis Calculate Ki via Cheng-Prusoff Filter->Measure

Figure 2: Self-validating radioligand binding workflow for S1R affinity evaluation.

Conclusion

The N-(4-bromophenyl)thiolan-3-amine scaffold represents a highly rationalized, structurally constrained alternative to traditional piperidine-based S1R ligands. By leveraging the polarizability of the thiolane sulfur and the precise spatial projection of the para-bromo substituent, researchers can achieve single-digit nanomolar affinity and exceptional S1R/S2R selectivity. When evaluating this or derivative scaffolds, adhering to self-validating radioligand protocols—specifically avoiding outdated masking techniques—is paramount to ensuring data integrity in your CNS drug development pipeline.

References

  • Synthesis and σ1 Receptor Binding of Halogenated N,N′-Diphenethylethylenediamines Source: PubMed Central (PMC) / NIH URL:[Link]

  • SIGMA RECEPTOR BINDING ASSAYS Source: PubMed Central (PMC) / NIH URL:[Link]

  • Hazards of Using Masking Protocols When Performing Ligand Binding Assays: Lessons From the Sigma-1 and Sigma-2 Receptors Source: Frontiers in Pharmacology URL:[Link]

Sources

Safety & Regulatory Compliance

Safety

Mastering the Safe Handling of N-(4-bromophenyl)thiolan-3-amine: A Guide to Personal Protective Equipment and Disposal

In the landscape of pharmaceutical research and drug development, the synthesis and handling of novel chemical entities are fundamental. N-(4-bromophenyl)thiolan-3-amine, a compound of interest, requires meticulous safet...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

In the landscape of pharmaceutical research and drug development, the synthesis and handling of novel chemical entities are fundamental. N-(4-bromophenyl)thiolan-3-amine, a compound of interest, requires meticulous safety protocols to ensure the well-being of laboratory personnel and the integrity of the research. This guide provides an in-depth operational plan for the safe handling and disposal of this compound, with a primary focus on the selection and use of appropriate Personal Protective Equipment (PPE). As a Senior Application Scientist, the aim is to instill a culture of safety that goes beyond mere compliance, fostering a deep understanding of the "why" behind each procedural step.

Hazard Analysis: Understanding the Risks

N-(4-bromophenyl)thiolan-3-amine is a multifaceted molecule, and its potential hazards are derived from its constituent functional groups. Aromatic amines are a class of compounds known for their potential toxicity, including skin irritation, allergic reactions, and in some cases, more severe systemic effects. The presence of a bromine atom on the phenyl ring can also contribute to the compound's reactivity and toxicity. Thiolane, a sulfur-containing heterocycle, and its derivatives may also present skin and respiratory irritation risks.

Based on data from structurally similar compounds, the primary hazards associated with N-(4-bromophenyl)thiolan-3-amine are anticipated to be:

  • Skin and Eye Irritation/Corrosion : Direct contact can lead to irritation or, in more severe cases, chemical burns.[1][2][3][4]

  • Acute Toxicity : Potential for harm if swallowed, inhaled, or absorbed through the skin.[5]

  • Allergic Skin Reaction : May cause sensitization upon repeated contact.

  • Aquatic Toxicity : Potential for long-lasting harmful effects on aquatic life.[5]

Personal Protective Equipment (PPE): Your First Line of Defense

The selection of appropriate PPE is paramount to mitigating the risks associated with handling N-(4-bromophenyl)thiolan-3-amine. A multi-layered approach is essential to provide comprehensive protection.

PPE CategoryRecommended EquipmentRationale
Eye and Face Protection Chemical safety goggles and a face shieldProtects against splashes of the compound or solvents, which can cause serious eye irritation or damage.[1][6][7][8]
Skin and Body Protection Chemical-resistant lab coat or apronPrevents contact with clothing and skin, minimizing the risk of irritation and absorption.[6][7][8]
Hand Protection Chemical-resistant gloves (e.g., Nitrile, Neoprene)Essential for preventing direct skin contact. Double-gloving is recommended when handling the pure compound or concentrated solutions. Gloves should be inspected for integrity before each use and changed immediately if contaminated.[8][9][10]
Respiratory Protection NIOSH/MSHA-approved respiratorRequired when handling the compound as a powder outside of a fume hood, or if there is a risk of aerosol generation. The type of respirator (e.g., N95, or a cartridge respirator for organic vapors) should be chosen based on a risk assessment of the specific procedure.[6][7][8]

dot

Caption: Workflow for safe handling of N-(4-bromophenyl)thiolan-3-amine.

Operational Plan for Safe Handling

A systematic approach to handling N-(4-bromophenyl)thiolan-3-amine is crucial for minimizing exposure and ensuring a safe laboratory environment.

Engineering Controls
  • Ventilation : Always handle N-(4-bromophenyl)thiolan-3-amine in a certified chemical fume hood to minimize the inhalation of dust or vapors.[2][8]

  • Emergency Equipment : Ensure that a safety shower and an eyewash station are readily accessible and have been recently tested.[8]

Procedural Steps
  • Preparation : Before beginning any work, ensure all necessary PPE is available and in good condition. Review the experimental protocol and identify potential hazards.

  • Weighing and Transfer : When weighing the solid compound, do so in a fume hood or a balance enclosure to prevent the dispersion of dust. Use spatulas and other tools dedicated to this compound to avoid cross-contamination.

  • In Solution : When working with the compound in solution, be mindful of the solvent's hazards in addition to those of the solute. Use a syringe or cannula for liquid transfers to minimize the risk of spills.

  • Post-Handling : After completing the experimental work, decontaminate all surfaces and equipment that have come into contact with the compound.

Emergency Procedures: Being Prepared

In the event of an exposure or spill, a swift and informed response is critical.

  • Skin Contact : Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove contaminated clothing.[3][4] Seek medical attention.

  • Eye Contact : Immediately flush the eyes with water for at least 15 minutes, holding the eyelids open.[1][3][4] Seek immediate medical attention.

  • Inhalation : Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek medical attention.[4]

  • Ingestion : Do not induce vomiting. Rinse the mouth with water and seek immediate medical attention.

  • Spill : In case of a small spill, absorb the material with an inert absorbent (e.g., vermiculite, sand) and place it in a sealed container for disposal. For larger spills, evacuate the area and follow your institution's emergency spill response procedures.

Disposal Plan: Environmental Responsibility

Proper disposal of N-(4-bromophenyl)thiolan-3-amine and its associated waste is a critical component of laboratory safety and environmental stewardship.

  • Waste Segregation : All waste contaminated with N-(4-bromophenyl)thiolan-3-amine, including disposable gloves, weighing papers, and absorbent materials, should be collected in a dedicated, clearly labeled hazardous waste container.

  • Chemical Waste : Unused or waste quantities of the compound and its solutions should be disposed of as hazardous chemical waste. Do not pour this material down the drain.

  • Disposal Procedures : Follow all local, state, and federal regulations for the disposal of hazardous chemical waste. Consult with your institution's Environmental Health and Safety (EHS) department for specific guidance.

dot

Disposal_Plan cluster_Generation Waste Generation cluster_Collection Collection & Segregation cluster_Disposal Final Disposal Solid_Waste Contaminated Solids (Gloves, Paper) Waste_Container Labeled Hazardous Waste Container Solid_Waste->Waste_Container Liquid_Waste Solutions & Solvents Liquid_Waste->Waste_Container Excess_Compound Excess Reagent Excess_Compound->Waste_Container EHS_Consult Consult EHS Waste_Container->EHS_Consult Regulatory_Compliance Follow Regulations (Local, State, Federal) EHS_Consult->Regulatory_Compliance

Caption: Disposal workflow for N-(4-bromophenyl)thiolan-3-amine waste.

By adhering to these guidelines, researchers can handle N-(4-bromophenyl)thiolan-3-amine with a high degree of safety, protecting themselves, their colleagues, and the environment. A proactive and informed approach to laboratory safety is not just a requirement but a cornerstone of scientific excellence.

References

  • What are the Health and Safety Guidelines for Using Amines? (n.d.). Google Cloud.
  • How to Handle Amines Safely in Industrial Environments: A Comprehensive Guide. (n.d.). Google Cloud.
  • A Quantitative Study of Aromatic Amine Permeation Through Protective Gloves Using Amine Adsorptive Pads. (2010, June 4). CDC Stacks.
  • SAFETY DATA SHEET. (2025, November 6). Sigma-Aldrich.
  • SAFETY DATA SHEET. (n.d.).
  • SAFETY DATA SHEET. (2025, March 6). TCI Chemicals.
  • A Quantitative Study of Aromatic Amine Permeation Through Protective Gloves Using Amine Adsorptive Pads: AIHAJ - American Industrial Hygiene Association: Vol 61, No 6. (n.d.). Taylor & Francis.
  • N-(4-BROMOPHENYL)-1,2,3-THIADIAZOL-5-AMINE. (n.d.). NextSDS.
  • Personal protective equipment for handling 4-Methyl-1H-indol-3-amine. (n.d.). Benchchem.
  • Safety Data Sheet. (2024, December 19). CymitQuimica.
  • Safety Data Sheet. (n.d.).
  • SAFETY DATA SHEET. (2025, November 6). Sigma-Aldrich.
  • SAFETY DATA SHEET. (2025, September 16). Thermo Fisher Scientific.
  • Safety Data Sheet. (2017, December 1). Key Organics.
  • safety data sheet. (n.d.). Enamine.

Sources

© Copyright 2026 BenchChem. All Rights Reserved.